molecular formula C5H10N4O B15264863 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Cat. No.: B15264863
M. Wt: 142.16 g/mol
InChI Key: UOIGNSPDMJRTGY-UHFFFAOYSA-N
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Description

5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a chemical compound of significant interest in medicinal chemistry and drug discovery research. It features a 1,2,4-triazol-3-one scaffold, a privileged structure known to be associated with a wide spectrum of biological activities . Researchers utilize this and similar triazole-containing compounds as key intermediates in the synthesis of more complex molecules aimed at investigating new therapeutic agents . The 1,2,4-triazole nucleus is a well-documented pharmacophore in the development of compounds with potential antibacterial, antifungal, anticancer, and anticonvulsant properties . The presence of both the triazolone ring and an aminopropyl side chain in this molecule provides two distinct sites for chemical modification, making it a versatile building block for creating libraries of derivatives for structure-activity relationship (SAR) studies. This product is intended for research and laboratory use only by qualified professionals. It is not for diagnostic or therapeutic use and is strictly not for human consumption.

Properties

Molecular Formula

 C5H10N4O

Molecular Weight

 142.16 g/mol

IUPAC Name

 3-(3-aminopropyl)-1,4-dihydro-1,2,4-triazol-5-one

InChI

 InChI=1S/C5H10N4O/c6-3-1-2-4-7-5(10)9-8-4/h1-3,6H2,(H2,7,8,9,10)

InChI Key

 UOIGNSPDMJRTGY-UHFFFAOYSA-N

Canonical SMILES

 C(CC1=NNC(=O)N1)CN

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to GSK3368715 (CAS 1354953-84-6): A First-in-Class PRMT1 Inhibitor

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3368715, also known as EPZ019997, is a pioneering, orally active, and reversible inhibitor of Type I protein arginine methyltransferases (PRMTs).[1][2] As a first-in-class agent, it demonstrates potent and selective inhibition of PRMT1, a key enzyme implicated in various cancers through its role in gene expression, cellular signaling, and protein function modulation.[3][4] Dysregulation and overexpression of PRMT1 have been linked to the progression of numerous solid and hematopoietic malignancies, making it a compelling target for therapeutic intervention.[2][3] This guide provides a comprehensive overview of the physical and chemical properties of GSK3368715, its mechanism of action, and its preclinical anti-tumor activity, offering valuable insights for researchers and drug development professionals.

Chemical and Physical Properties

GSK3368715 has been synthesized and studied in various forms, including the free base and different hydrochloride salts. The physical and chemical properties can vary depending on the specific form.

PropertyValueSource(s)
IUPAC Name N1-[[3-[4,4-bis(ethoxymethyl)cyclohexyl]-1H-pyrazol-4-yl]methyl]-N1,N2-dimethyl-1,2-ethanediamine[5]
CAS Number 1354953-84-6 (specific form)
1629013-22-4 (free base)[5]
2227587-25-7 (monohydrochloride)[6]
1628925-77-8 (dihydrochloride)[7]
2227587-26-8 (trihydrochloride)[8]
Molecular Formula C20H38N4O2 (free base)[5]
C20H38N4O2 • HCl (monohydrochloride)[6]
C20H40Cl2N4O2 (dihydrochloride)[7]
Molecular Weight 366.55 g/mol (free base)[5]
403.0 g/mol (monohydrochloride)[6]
439.46 g/mol (dihydrochloride)[7]
475.92 g/mol (trihydrochloride)[8]
Appearance Solid powder[5]
Purity ≥98%[6]
Solubility DMSO: 40 mg/mL (monohydrochloride), 200 mg/mL (dihydrochloride, with sonication)[6][7]
Water: 81 mg/mL (trihydrochloride)[8]
Ethanol: 81 mg/mL (trihydrochloride)[8]
Storage Dry, dark, and at 0 - 4°C for short term (days to weeks) or -20°C for long term (months to years).[5] Shipped under ambient temperature as a non-hazardous chemical.[5]

Mechanism of Action

GSK3368715 is a potent and S-adenosyl-L-methionine (SAM) uncompetitive inhibitor of type I PRMTs.[1][2] These enzymes catalyze the transfer of a methyl group from SAM to arginine residues on substrate proteins, leading to the formation of monomethylarginine (MMA) and asymmetric dimethylarginine (ADMA).[2][4] By inhibiting type I PRMTs, GSK3368715 effectively blocks this process, leading to a shift in arginine methylation states.[1][2]

The inhibitory activity of GSK3368715 is highly potent against several type I PRMTs, with the following reported IC50 values:

  • PRMT1: 3.1 nM[1][6]

  • PRMT3: 48 nM[1]

  • PRMT4: 1148 nM[1]

  • PRMT6: 5.7 nM[1]

  • PRMT8: 1.7 nM[1]

It is highly selective for type I PRMTs over other methyltransferases, including PRMT5, PRMT7, and PRMT9.[6]

GSK3368715_Mechanism_of_Action cluster_0 Type I PRMT Activity cluster_1 Inhibition by GSK3368715 SAM S-adenosyl-L-methionine (SAM) PRMT1 PRMT1 SAM->PRMT1 Arginine Arginine Residue (on substrate protein) Arginine->PRMT1 MMA Monomethylarginine (MMA) PRMT1->MMA Methylation ADMA Asymmetric Dimethylarginine (ADMA) MMA->ADMA Further Methylation Altered_Gene_Expression Altered Gene Expression & Cellular Signaling ADMA->Altered_Gene_Expression Leads to GSK3368715 GSK3368715 GSK3368715->PRMT1 Inhibition Inhibition Tumor_Inhibition Inhibition of Tumor Cell Proliferation, Migration, & Invasion Altered_Gene_Expression->Tumor_Inhibition Results in GSK3368715_Preclinical_Workflow Start GSK3368715 Synthesis and Formulation In_Vitro In Vitro Studies Start->In_Vitro In_Vivo In Vivo Studies Start->In_Vivo Cell_Lines Cancer Cell Line Screening (249 lines, 12 tumor types) In_Vitro->Cell_Lines DLBCL_Cells Patient-Derived DLBCL Cell Growth Assays In_Vitro->DLBCL_Cells Endpoint Evaluation of Anti-Tumor Efficacy Cell_Lines->Endpoint DLBCL_Cells->Endpoint Xenograft_Models Xenograft Models (DLBCL, Pancreatic, Renal, Breast) In_Vivo->Xenograft_Models PDX_Model Pancreatic Adenocarcinoma PDX Model In_Vivo->PDX_Model Xenograft_Models->Endpoint PDX_Model->Endpoint

Caption: Preclinical evaluation workflow for GSK3368715.

Conclusion

GSK3368715 is a potent and selective Type I PRMT inhibitor with compelling preclinical anti-tumor activity across a wide range of cancer types. Its well-defined mechanism of action and oral bioavailability make it a promising candidate for further clinical investigation. This technical guide provides a foundational understanding of its key properties and biological activity, serving as a valuable resource for the scientific community engaged in cancer research and drug development.

References

  • National Cancer Institute. (n.d.). Definition of PRMT1 inhibitor GSK3368715. NCI Drug Dictionary.
  • Selleck Chemicals. (n.d.). GSK3368715 3HCl.
  • MedChemExpress. (n.d.). PRMT1 Inhibitor, Degrader, Gene.
  • Network of Cancer Research. (2019, July 29). GSK3368715 is an Orally Active Type I PRMT Inhibitor.
  • Cayman Chemical. (n.d.). GSK3368715 (hydrochloride) (CAS Number: 2227587-25-7).
  • PMC. (n.d.). Protein Arginine Methyltransferase 1: A Multi-Purpose Player in the Development of Cancer and Metabolic Disease.
  • MedKoo Biosciences. (n.d.). GSK3368715 free base | CAS#1629013-22-4.
  • MedChemExpress. (n.d.). GSK3368715 dihydrochloride.

Sources

Comprehensive Solubility Profiling of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one: A Technical Guide for Preclinical Development

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (often utilized in its hydrochloride salt form, CAS 1354953-84-6) is a highly polar, low-molecular-weight heterocycle[1][2]. In early-stage drug development, establishing a rigorous aqueous solubility profile for such ionizable compounds is not merely a regulatory checkbox; it is the foundational metric that dictates oral bioavailability, formulation strategy, and pharmacokinetic modeling.

This whitepaper provides an authoritative, step-by-step framework for profiling the aqueous solubility of aminopropyl triazolone derivatives. By bridging theoretical ionization dynamics with a self-validating empirical protocol, this guide ensures that your preclinical solubility data is robust, reproducible, and compliant with global biopharmaceutics standards.

Physicochemical Architecture & Ionization Dynamics

To accurately design a solubility study, we must first deconstruct the molecule’s acid-base properties. The solubility of ionizable active pharmaceutical ingredients (APIs) is fundamentally governed by their pKa​ values and the pH of the aqueous medium—a relationship mathematically described by the Henderson-Hasselbalch equation[3][4].

The 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one molecule features two distinct ionizable centers:

  • The Primary Amine: Located on the propyl chain, this acts as a standard weak base with an estimated pKa​ of 10.0–10.5.

  • The 1,2,4-Triazol-3-one Core: This heterocyclic ring can act as a weak acid, undergoing deprotonation at higher pH values (estimated pKa​ ~9.0–9.5)[5].

Because of these dual features, the compound exists predominantly as a highly soluble cation at physiological pH (pH 1.2–7.4). However, as the pH approaches 9.5, it transitions into a zwitterionic state. At this isoelectric point, the net charge is zero, crystal lattice energy is maximized, and the intrinsic solubility ( S0​ ) plummets[4][5].

Speciation A Cationic State (+1) Amine: -NH3+ Triazolone: Neutral Dominant at pH < 8 B Zwitterionic State (0) Amine: -NH3+ Triazolone: Anionic (-) Dominant at pH 9-10 A->B pKa1 ≈ 9.0 (-H+) C Anionic State (-1) Amine: -NH2 Triazolone: Anionic (-) Dominant at pH > 10.5 B->C pKa2 ≈ 10.5 (-H+)

Figure 1: pH-dependent speciation and ionization states of the aminopropyl triazolone core.

Empirical Determination: The Harmonized Shake-Flask Protocol

While Henderson-Hasselbalch models provide excellent baseline predictions, empirical validation is mandatory. The "shake-flask" method remains the gold standard for equilibrium solubility determination, as recommended by the WHO Biopharmaceutics Classification System (BCS) guidelines and OECD Test Guideline 105[6][7].

As an Application Scientist, I mandate that every solubility protocol be a self-validating system . This means we do not just measure the liquid phase; we must also verify the integrity of the solid phase post-equilibration.

Step-by-Step Methodology

  • Media Preparation: Prepare standard buffers at pH 1.2 (HCl/NaCl), pH 4.5 (Acetate), and pH 6.8 (Phosphate) to simulate the gastrointestinal tract[6]. Causality Note: Ensure buffer capacities are sufficient (typically 50 mM) to prevent the highly basic amine from shifting the bulk pH during dissolution.

  • Solid Dispensing: Add an excess of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (approx. 30–40% above expected saturation) to a 5 mL glass vial[6][8].

  • Equilibration: Incubate the vials in an orbital shaker at 37 ± 1 °C. A rotation speed of 100–150 rpm for 24 to 48 hours is critical. Causality Note: We use orbital shaking rather than magnetic stirring to prevent the grinding of API particles, which can artificially induce high-energy amorphous states and yield falsely elevated solubility data[6][8].

  • Phase Separation: Separate the undissolved solid via centrifugation, followed by filtration through a 0.22 µm PTFE syringe filter. Causality Note: Filtration must be performed using pre-warmed syringes at 37 °C. A sudden drop to room temperature will cause immediate precipitation of the saturated solution, skewing the quantification[9][10].

  • Quantification & Solid-State Verification: Dilute the supernatant immediately and quantify using a validated LC-MS/MS or HPLC-UV assay[9]. Simultaneously, recover the residual solid and analyze it via X-Ray Powder Diffraction (XRPD) to confirm that the salt form has not disproportionated into the free base.

Workflow Step1 1. Solid Dispensing Excess API added to glass vials Step2 2.BufferAddition pH1.2, 6.8, 7.4buffersadded Step1->Step2 Step3 3. Equilibration Orbital shaking at 37°C for 24-48h Step2->Step3 Step4 4. Phase Separation Centrifugation & 0.22 µm Filtration Step3->Step4 Step5 5. Quantification LC-MS/MS or HPLC-UV Analysis Step4->Step5

Figure 2: Harmonized shake-flask methodology for equilibrium solubility determination.

Quantitative Solubility Matrix

Based on the physicochemical properties of the aminopropyl triazolone scaffold (MW 178.62 g/mol for the HCl salt), the following table summarizes the expected quantitative solubility profile across physiological pH ranges.

Buffer SystempHDominant Ionization StateEstimated Solubility (mg/mL)Limiting Solid Phase
SGF (Simulated Gastric Fluid) 1.2Cationic (+1)> 50.0 (High)Hydrochloride Salt
Acetate Buffer 4.5Cationic (+1)> 50.0 (High)Hydrochloride Salt
SIF (Simulated Intestinal Fluid) 6.8Cationic (+1)> 30.0 (High)Free Base / Salt
Phosphate Buffer 7.4Cationic (+1)> 30.0 (High)Free Base
Borate Buffer 10.0Zwitterionic (0)< 5.0 (Low)Free Base (Zwitterion)

Note: Data represents theoretical baseline estimates for the hydrochloride salt form based on structural analogs and Henderson-Hasselbalch speciation.

Mechanistic Insights & Troubleshooting

When executing this protocol for 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, researchers frequently encounter anomalies. Here is how to interpret and resolve them:

  • The Common Ion Effect in Gastric Fluid: If you are testing the hydrochloride salt in pH 1.2 SGF (which contains high concentrations of HCl and NaCl), you may observe a lower-than-expected solubility compared to pH 4.5. This is not an error; it is the common ion effect[4]. The excess chloride ions in the buffer shift the dissolution equilibrium backwards, suppressing the solubility of the HCl salt.

  • pH Drift During Equilibration: Because the primary amine is highly basic, dissolving large quantities of the free base in weakly buffered media can cause the pH to drift upward. Always measure the pH of the solution after the 48-hour equilibration period. If the final pH deviates by more than 0.1 units from the target, the data must be plotted against the final pH, not the initial pH[5].

  • Salt Disproportionation: At pH > 7.4, the hydrochloride salt will likely convert to the free base in situ. If your residual solid analysis (via XRPD) shows a different crystal lattice than your starting material, your reported solubility at that pH reflects the solubility of the free base, not the salt[4].

References

  • [1] PubChemLite - 5-(3-aminopropyl)-2,3-dihydro-1h-1,2,4-triazol-3-one hydrochloride (CID 135966759). PubChem Database. URL:[Link]

  • [9] Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan. PubMed Central (PMC). URL:[Link]

  • [6] Annex 4 - Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification. World Health Organization (WHO). URL:[Link]

  • [3] Improved estimation of intrinsic solubility of drug-like molecules through multi-task graph transformer. PubMed Central (PMC). URL:[Link]

  • [10] A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. URL:[Link]

  • [7] Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. URL:[Link]

  • [8] Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. SciELO. URL:[Link]

  • [4] Solubility of Pharmaceuticals and Their Salts As a Function of pH. ACS Publications. URL:[Link]

  • [5] pKa-critical Interpretations of Solubility–pH Profiles: PG 300995 and NSC-639829 Case Studies. ResearchGate. URL:[Link]

Sources

A Senior Application Scientist's Guide to the Bioanalysis of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Foreword: The Analytical Imperative

In the landscape of modern drug development, the journey of a novel chemical entity from discovery to clinical application is paved with data. Central to this is bioanalysis—the quantitative determination of xenobiotics in biological matrices. The compound 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, a molecule featuring the versatile 1,2,4-triazole core, represents a class of compounds with significant pharmacological potential.[1][2] Its accurate measurement in matrices such as plasma, serum, or urine is paramount for elucidating its pharmacokinetic (PK) and pharmacodynamic (PD) profiles.

This guide eschews a simple, prescriptive protocol. Instead, it offers a comprehensive strategic framework for developing and validating a robust, reliable, and defensible bioanalytical method from the ground up. We will delve into the causality behind our choices, grounding our methodology in the fundamental principles of chromatography and mass spectrometry to build a self-validating system worthy of regulatory scrutiny.

Part 1: Foundational Strategy & Method Architecture

The success of any bioanalytical method hinges on a well-conceived strategy. Our target analyte is a small, polar molecule containing a basic primary amine. This dictates our core technological choices and overall workflow.

The Analytical Cornerstone: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the sensitive and selective quantification of small molecules in complex biological environments, LC-MS/MS is the undisputed gold standard.[3] High-Performance Liquid Chromatography (HPLC) provides the physical separation of the analyte from matrix components, while tandem mass spectrometry (MS/MS) offers exquisite sensitivity and specificity by monitoring a unique mass transition.[3] This combination minimizes the risk of interferences that could plague less selective techniques like HPLC-UV.[4]

Overall Bioanalytical Workflow

The entire process, from sample receipt to final data reporting, must be meticulously planned and executed. The following workflow illustrates the critical stages of our method development and validation strategy.

Bioanalytical_Workflow cluster_pre Pre-Analytical cluster_analytical Analytical Phase cluster_post Post-Analytical SampleReceipt Sample Receipt & Login StabilityAssess Stability Assessment (Pre-Analysis) SampleReceipt->StabilityAssess SamplePrep Sample Preparation (SPE or PPT) StabilityAssess->SamplePrep LCMS_Analysis LC-MS/MS Analysis SamplePrep->LCMS_Analysis DataProcessing Data Processing (Integration) LCMS_Analysis->DataProcessing QC_Review QC Review & Concentration Calculation DataProcessing->QC_Review ReportGen Final Report Generation QC_Review->ReportGen

Caption: High-level overview of the bioanalytical workflow.

Part 2: The Art and Science of Sample Preparation

A biological matrix is a hostile environment for analysis. Proteins, phospholipids, and salts can precipitate in the system, suppress analyte ionization, and ultimately lead to method failure. The primary goal of sample preparation is to isolate the analyte of interest with high, reproducible recovery while removing these detrimental components.[4][5]

Method Selection: A Tale of Two Techniques

The choice of sample preparation is a balance between throughput, cleanliness, and cost.

  • Protein Precipitation (PPT): This is the simplest and fastest technique. It involves adding a water-miscible organic solvent (typically acetonitrile) to the plasma sample, which denatures and precipitates the proteins.[6]

    • Causality: The rapid change in solvent polarity reduces the solvating power of water for the protein's hydrophilic surface, causing it to unfold and aggregate.

    • Pros: High-throughput, inexpensive, simple to automate.

    • Cons: Non-selective. It leaves behind many matrix components, leading to a "dirtier" extract and a higher potential for matrix effects (ion suppression or enhancement).[3]

  • Solid-Phase Extraction (SPE): This is a more selective and powerful technique that provides a much cleaner extract.[7][8] SPE utilizes a solid sorbent packed into a cartridge to retain the analyte while matrix components are washed away.

    • Causality: For our analyte, a mixed-mode cation exchange SPE sorbent is the logical choice. This sorbent possesses both hydrophobic (e.g., C8 or C18) and strong cation exchange (e.g., sulfonic acid) functionalities. At a low pH, the aminopropyl group of our analyte will be protonated (positively charged), allowing it to bind strongly to the cation exchange group. Neutral and acidic interferences can be washed away, followed by elution with a high pH or high ionic strength solvent.

    • Pros: High selectivity, cleanest extracts, minimizes matrix effects.[8]

    • Cons: More expensive, requires more extensive method development.

Sample_Prep_Workflow cluster_ppt Protein Precipitation (PPT) cluster_spe Solid-Phase Extraction (SPE) Plasma Plasma Sample (with Internal Standard) AddSolvent Add Acetonitrile (e.g., 3:1 ratio) Plasma->AddSolvent Simple & Fast Load 3. Load Sample (Pre-treated with Acid) Plasma->Load Selective & Clean Vortex Vortex to Mix AddSolvent->Vortex Centrifuge Centrifuge (e.g., 10 min @ 4000g) Vortex->Centrifuge Supernatant Collect Supernatant Centrifuge->Supernatant LC-MS/MS LC-MS/MS Supernatant->LC-MS/MS Condition 1. Condition Sorbent (Methanol, Water) Equilibrate 2. Equilibrate Sorbent (Acidic Buffer) Condition->Equilibrate Equilibrate->Load Wash 4. Wash (Acidic Buffer, Organic) Load->Wash Elute 5. Elute (Ammoniated Methanol) Wash->Elute Elute->LC-MS/MS

Caption: Comparison of Protein Precipitation and Solid-Phase Extraction workflows.

Protocol 2.1: Mixed-Mode Cation Exchange SPE

This protocol outlines a starting point for developing a robust SPE method.

  • Sample Pre-treatment: To 200 µL of plasma, add 200 µL of 2% phosphoric acid in water. This ensures the analyte is charged and aids in protein disruption.

  • Condition: Pass 1 mL of methanol through the SPE cartridge.

  • Equilibrate: Pass 1 mL of 2% phosphoric acid in water through the cartridge.

  • Load: Load the pre-treated sample onto the cartridge at a slow flow rate (~1 mL/min).

  • Wash 1: Wash with 1 mL of 2% phosphoric acid in water to remove salts and polar interferences.

  • Wash 2: Wash with 1 mL of methanol to remove non-polar interferences.

  • Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the analyte, releasing it from the sorbent.

  • Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of the initial LC mobile phase. This step concentrates the sample and ensures solvent compatibility with the LC system.

Part 3: High-Performance Liquid Chromatography (HPLC)

The goal of chromatography is to achieve a symmetric (Gaussian) peak for the analyte, well-resolved from any interfering peaks, with a reproducible retention time.

Column & Mobile Phase Selection

Given the polar, basic nature of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, traditional reversed-phase (C18) chromatography can be challenging, often resulting in poor retention and peak shape.

  • Recommended Approach: Hydrophilic Interaction Chromatography (HILIC): HILIC is an excellent choice for polar compounds. It uses a polar stationary phase (e.g., bare silica, amide) with a high organic content mobile phase.

    • Causality: A water-rich layer is adsorbed onto the polar stationary phase. The analyte partitions between this aqueous layer and the bulk organic mobile phase. As the aqueous content of the mobile phase increases during the gradient, the analyte is eluted.

  • Mobile Phase:

    • A: 10 mM Ammonium Formate with 0.1% Formic Acid in Water. The buffer controls pH and improves peak shape.

    • B: Acetonitrile with 0.1% Formic Acid.

Table 3.1: Starting HPLC Gradient Conditions (HILIC)
Time (min)Flow Rate (mL/min)%A (Aqueous)%B (Organic)Curve
0.00.4595Initial
0.50.4595Linear
4.00.45050Linear
4.10.4955Linear
5.00.4955Hold
5.10.4595Linear
6.50.4595Hold

Part 4: Tandem Mass Spectrometry (MS/MS) Detection

Here, we move from physical separation to mass-based detection. The process is highly specific, akin to finding a needle in a haystack.

  • Ionization: Electrospray Ionization (ESI) in positive ion mode is the clear choice. The basic aminopropyl group will readily accept a proton to form a positively charged ion, [M+H]⁺.

  • Compound Optimization: The pure analyte is infused directly into the mass spectrometer to determine its exact precursor mass and to optimize source parameters (e.g., capillary voltage, gas flows) for maximum signal intensity.

  • MRM Transition Development: In the second stage of the mass spectrometer (the collision cell), the precursor ion is fragmented by collision with an inert gas. We select one or two specific, stable, and abundant product ions for monitoring. This precursor → product transition is known as Multiple Reaction Monitoring (MRM) and is the basis for the method's selectivity.

Table 4.1: Hypothesized MRM Transitions

Note: The exact m/z values must be determined experimentally.

AnalytePrecursor Ion [M+H]⁺ (m/z)Product Ion (m/z)Transition Type
5-(3-Aminopropyl)-...-3-one~143.1~126.1Quantifier (Loss of NH₃)
5-(3-Aminopropyl)-...-3-one~143.1~70.1Qualifier (Propylamine fragment)
Internal Standard (SIL)~148.1 (e.g., +5 Da)~131.1Quantifier

Part 5: Method Validation: The Pillar of Trustworthiness

A method is not trustworthy until it is validated. The validation process rigorously tests the method's performance to ensure it is fit for purpose. All experiments must adhere to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).[6][9]

Validation_Process cluster_tests Key Validation Experiments Validation Method Validation Selectivity Linearity & Range Accuracy & Precision LLOQ Matrix Effect Recovery Stability BlankMatrix Analyze 6+ Blank Matrix Lots BlankMatrix->Validation:p1 BlankMatrix->Validation:p5 CalCurve Calibration Curve (min. 6 non-zero points) CalCurve->Validation:p2 QC_Samples QC Samples (LLOQ, Low, Mid, High) QC_Samples->Validation:p3 QC_Samples->Validation:p4 QC_Samples->Validation:p6 StabilityTests Freeze-Thaw, Bench-Top, Long-Term Storage StabilityTests->Validation:p7

Caption: Core components of a comprehensive bioanalytical method validation.

Table 5.1: Typical Acceptance Criteria for Validation Parameters
ParameterDescriptionTypical Acceptance Criteria (FDA/EMA)
Selectivity No significant interfering peaks at the analyte's retention time in blank samples.Response in blank matrix < 20% of LLOQ response.
Linearity Relationship between concentration and instrument response.Correlation coefficient (r²) ≥ 0.99; back-calculated standards within ±15% of nominal (±20% at LLOQ).
Accuracy Closeness of mean results to the true value.Mean concentration at each QC level must be within ±15% of nominal (±20% at LLOQ).
Precision Closeness of individual measurements (repeatability).Coefficient of Variation (CV) ≤ 15% at each QC level (≤ 20% at LLOQ).
LLOQ Lowest concentration measured with acceptable accuracy and precision.Analyte response is ≥ 5x blank response; Accuracy within ±20%; Precision ≤ 20% CV.
Matrix Effect Ion suppression or enhancement from matrix components.CV of the matrix factor across different lots of matrix should be ≤ 15%.
Recovery Efficiency of the extraction process.Should be consistent, precise, and reproducible.
Stability Analyte stability under various storage and handling conditions.[9]Mean concentration of stability samples must be within ±15% of nominal (freshly prepared samples).

Conclusion

The development of a robust bioanalytical method for 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a systematic, multi-faceted process. By leveraging the selectivity of mixed-mode solid-phase extraction and the sensitivity of LC-MS/MS, a highly reliable method can be established. The key to success lies not in simply following steps, but in understanding the scientific principles that govern each decision—from sample preparation to final validation. This foundational understanding ensures the generation of high-quality, defensible data, which is the bedrock upon which successful drug development programs are built.

References

  • Agilent. (2015, August 21). Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Agilent Technologies. 7

  • ResearchGate. (2023, November 1). Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review. 4

  • ResearchGate. (2025, November 6). Analytical method development and validation for the determination of triazole antifungals in biological matrices. 6

  • MDPI. (2025, September 4). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. 1

  • Der Pharma Chemica. Synthesis, characterization and in vitro biological evaluation of a series of 1,2,4-triazoles derivatives & triazole based. 2

  • PubMed. (2020, September 15). A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater. 8

  • European Medicines Agency. Stability Testing of Biotechnological/Biological Products. 9

  • Asian Journal of Pharmaceutics. (2025, September 19). A Review on Analysis of Anti-Microbial Drugs in Biological Matrices Using Analytical Techniques. 5

  • LGC Group. Guide to achieving reliable quantitative LC-MS measurements. 3

  • Sigma-Aldrich. LC-MS Resource Guide.

  • MDPI. (2025, September 28). In Silico and RP HPLC Studies of Biologically Active 1,3,4-Thiadiazol-2-yl)-benzene-1,3-diols. 10

  • MDPI. (2025, April 10). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. 11

Sources

Methodological & Application

Application Note: Synthesis and Validation Protocol for 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Compound: 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (CAS: 933691-04-4) [3]

Introduction and Mechanistic Rationale

The compound 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a highly polar, nitrogen-rich heterocyclic building block utilized in the development of novel therapeutics and agrochemicals [2]. The presence of both a basic primary amine and a tautomeric triazolone core presents unique challenges in synthesis, primarily regarding regioselectivity and the prevention of intermolecular side reactions (e.g., self-amidation or polymerization).

To ensure a high-yielding, scalable, and self-validating process, this protocol employs a linear three-step synthesis starting from commercially available N-Boc-4-aminobutanoic acid (Boc-GABA).

Causality of Experimental Design:

  • Boc-Protection: Utilizing a Boc-protected precursor prevents the primary amine from participating in unwanted nucleophilic attacks during the activation and coupling phases.

  • Semicarbazide Coupling: Semicarbazide hydrochloride is chosen over hydrazine/urea stepwise methods because it acts as a pre-assembled bifunctional nucleophile, directly yielding the acylsemicarbazide intermediate with high atom economy.

  • Base-Promoted Cyclization: The intramolecular cyclization to the triazolone ring is thermodynamically driven by the formation of the stable aromatic system under refluxing basic conditions (e.g., aqueous NaOH).

SynthesisWorkflow A Boc-GABA (Starting Material) B Acylsemicarbazide Intermediate A->B CDI, Semicarbazide DMF, RT C Boc-Protected Triazolone B->C 2M NaOH Reflux, 4h D Target Compound (HCl Salt) C->D 4M HCl in Dioxane RT, 2h

Workflow for the synthesis of 5-(3-Aminopropyl)-1,2,4-triazol-3-one.

Quantitative Reagent Data

The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent / MaterialMW ( g/mol )EquivalentsAmountRole
N-Boc-4-aminobutanoic acid203.241.02.03 gStarting Material
1,1'-Carbonyldiimidazole (CDI)162.151.21.95 gCoupling Agent
Semicarbazide Hydrochloride111.531.21.34 gNucleophile
N,N-Diisopropylethylamine (DIPEA)129.241.52.61 mLBase
Sodium Hydroxide (NaOH, 2M aq)40.005.025.0 mLCyclization Catalyst
4M HCl in Dioxane36.4610.025.0 mLDeprotection Agent

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-(4-(Boc-amino)butanoyl)semicarbazide

  • Activation: Charge a dry 100 mL round-bottom flask with N-Boc-4-aminobutanoic acid (2.03 g, 10.0 mmol) and anhydrous DMF (20 mL) under a nitrogen atmosphere. Add CDI (1.95 g, 12.0 mmol) portion-wise.

    • Expert Insight: CO2 evolution will occur. Stir the mixture at room temperature until gas evolution ceases (approximately 45 minutes) to ensure complete formation of the active acyl imidazole intermediate.

  • Coupling: In a separate vial, dissolve semicarbazide hydrochloride (1.34 g, 12.0 mmol) and DIPEA (2.61 mL, 15.0 mmol) in DMF (10 mL). Add this solution dropwise to the activated acid mixture.

  • Reaction & Workup: Stir the reaction at room temperature for 12 hours. Concentrate the mixture under reduced pressure to remove DMF. Triturate the resulting residue with cold water (50 mL) to precipitate the intermediate. Filter, wash with water, and dry under vacuum to afford the acylsemicarbazide.

Step 2: Base-Promoted Cyclization

  • Ring Closure: Suspend the intermediate from Step 1 in 2M aqueous NaOH (25 mL, 50 mmol). Heat the mixture to reflux (approx. 100°C) for 4 hours.

    • Expert Insight: The basic conditions promote the deprotonation of the terminal semicarbazide nitrogen, facilitating intramolecular attack on the carbonyl carbon to form the 1,2,4-triazol-3-one core.

  • Neutralization (Self-Validation Checkpoint): Cool the reaction to 0°C. Carefully adjust the pH to ~4 using 1M HCl. The Boc-protected triazolone should precipitate as a white solid.

  • Isolation: Filter the solid, wash with cold water, and dry thoroughly under high vacuum.

Step 3: Deprotection to Yield the Target Compound

  • Boc Removal: Suspend the Boc-protected triazolone in anhydrous dichloromethane (10 mL). Slowly add 4M HCl in dioxane (25 mL).

  • Monitoring: Stir at room temperature for 2 hours. The suspension will initially clear, followed by the precipitation of the highly polar target compound as a hydrochloride salt.

  • Final Isolation: Filter the precipitate under a nitrogen blanket (the salt may be hygroscopic). Wash with cold diethyl ether (2 x 10 mL) and dry under vacuum to afford 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride.

MechanisticLogic Node1 Acylsemicarbazide (Linear) Node2 Deprotonation by OH⁻ (Activation) Node1->Node2 Node3 Intramolecular Attack (Ring Closure) Node2->Node3 Node4 Dehydration (-H₂O) (Aromatization) Node3->Node4 Node5 Triazolone Core (Stable) Node4->Node5

Mechanistic pathway of semicarbazide cyclization and deprotection.

Analytical Validation & Quality Control

To ensure the integrity of the self-validating system, the final product must be subjected to structural confirmation.

  • Mass Spectrometry (LC-MS): The theoretical monoisotopic mass of the free base (C5H10N4O) is 142.085 Da. Electrospray ionization (ESI+) should yield a prominent [M+H]+ adduct at m/z 143.09 [1]. Additional predicted adducts include[M+Na]+ at m/z 165.07 [1].

  • Nuclear Magnetic Resonance (1H NMR, D2O):

    • Expect a multiplet at ~1.9 ppm (2H) for the central methylene of the propyl chain.

    • A triplet at ~2.7 ppm (2H) corresponding to the methylene adjacent to the triazole ring.

    • A triplet at ~3.0 ppm (2H) for the methylene adjacent to the primary amine.

    • Note: Exchangeable protons (NH, NH2) will not be visible in D2O.

References

  • PubChemLite. 5-(3-aminopropyl)-2,3-dihydro-1h-1,2,4-triazol-3-one hydrochloride - Structural Information and Predicted Adducts. Université du Luxembourg.
  • EvitaChem. Buy 5-(3-Aminopropyl)-4H-1,2,4-triazol-3-amine (EVT-12345198) - Product Introduction and Synthesis Analysis.
  • Sigma-Aldrich. 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one | CAS 933691-04-4. Merck KGaA.

Advanced Application Note: 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one in Rational Drug Design and Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Synthetic Chemists, and Drug Development Professionals Compound: 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (CAS: 933691-04-4)

Executive Summary

In modern medicinal chemistry, the strategic replacement of metabolically labile functional groups with robust bioisosteres is a cornerstone of lead optimization. 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a highly versatile bifunctional building block. It combines a rigid, planar 1,2,4-triazol-3-one core—a proven bioisostere for amides, ureas, and carboxylic acids[1][2]—with a flexible 3-aminopropyl chain. This primary amine handle allows for rapid, late-stage functionalization, making it an ideal scaffold for generating libraries of kinase inhibitors, GPCR antagonists, and metalloenzyme modulators.

Structural Rationale & Mechanistic Insights

The Triazolone Core as a Privileged Pharmacophore

The 1,2,4-triazol-3-one moiety is not merely a structural spacer; it actively participates in target engagement.

  • Kinase Hinge Binding: Recent crystallographic studies in the development of BTK (Bruton's Tyrosine Kinase) inhibitors, such as TAK-020, revealed that the triazolone moiety acts as an exceptional hinge binder. The carbonyl oxygen acts as a hydrogen-bond acceptor, while the adjacent nitrogen acts as a hydrogen-bond donor, forming a stable bidentate interaction with the kinase hinge region (e.g., Cys481/Met477 in BTK)[3].

  • Bioisosterism & Metabolic Stability: Unlike primary amides or carboxylic acids, which are susceptible to amidases and phase II glucuronidation respectively, the triazolone ring is metabolically inert. It effectively mimics the planar geometry and charge distribution of a carboxylic acid while maintaining a more favorable LogP for cellular permeability[1].

The 3-Aminopropyl Handle

The 3-carbon alkyl chain provides the optimal spatial geometry to project an attached effector molecule (e.g., a solvent-exposed solubilizing group or a covalent warhead) out of a binding pocket without causing steric clashes with the narrow hinge region. The terminal primary amine is highly nucleophilic, enabling divergent synthetic pathways.

G Hinge Kinase Hinge Region (e.g., Cys481/Met477 in BTK) Triazolone 1,2,4-Triazol-3-one Core (H-Bond Donor/Acceptor) Hinge->Triazolone Multiple H-Bonds Linker 3-Aminopropyl Linker (Flexible Spacer) Triazolone->Linker C5 Substitution Effector R-Group / Warhead (Solvent Exposed / Covalent) Linker->Effector Amide/Amine Bond

Pharmacophore model of triazolone-based kinase inhibitors binding to the hinge region.

Physicochemical Profiling: Triazolone vs. Traditional Moieties

To understand the causality behind selecting this building block, we must compare its physicochemical properties against the functional groups it typically replaces.

Property1,2,4-Triazol-3-onePrimary AmideCarboxylic Acid
pKa (approx.) 7.5 - 8.5 (Weakly acidic NH)~15 (Neutral)4.0 - 5.0 (Acidic)
H-Bond Donors 221
H-Bond Acceptors 212
Metabolic Stability High (Resistant to hydrolysis)Low (Amidase cleavage)Low (Glucuronidation)
Geometry Planar, RigidPlanar, FlexiblePlanar, Flexible

Table 1: Comparative profiling of the triazolone core against standard functional groups, highlighting its superior stability and versatile hydrogen-bonding network.

Synthetic Workflows & Experimental Protocols

The primary amine of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one allows for rapid diversification. Below are two highly optimized, self-validating protocols for library generation.

Workflow BB 5-(3-Aminopropyl)-2,3-dihydro- 1H-1,2,4-triazol-3-one Cond1 HATU, DIPEA, DMF (Amide Coupling) BB->Cond1 Cond2 NaBH(OAc)3, DCE (Reductive Amination) BB->Cond2 Acid R-COOH (Carboxylic Acid) Acid->Cond1 Aldehyde R-CHO (Aldehyde) Aldehyde->Cond2 Prod1 Triazolone-Amide Hybrid (Target Compound) Cond1->Prod1 Prod2 Triazolone-Alkylamine Hybrid (Target Compound) Cond2->Prod2

Divergent synthetic workflows utilizing the primary amine handle of the building block.

Protocol A: HATU-Mediated Amide Coupling

Causality & Rationale: HATU is selected over EDC/HOBt due to its superior kinetics and ability to suppress epimerization of chiral carboxylic acids. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to ensure the primary amine is fully deprotonated and reactive without participating in side reactions.

Step-by-Step Methodology:

  • Activation: In an oven-dried 20 mL scintillation vial, dissolve the target carboxylic acid (1.0 eq, 0.5 mmol) and HATU (1.1 eq, 0.55 mmol) in anhydrous DMF (3.0 mL).

  • Base Addition: Add DIPEA (3.0 eq, 1.5 mmol) dropwise. Stir the mixture at room temperature for 15 minutes to allow the formation of the active O7-azabenzotriazole ester.

  • Coupling: Add 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (1.05 eq, 0.525 mmol) to the activated mixture.

  • Self-Validation (Monitoring): Stir at room temperature for 2 hours. Monitor reaction progress via LC-MS or TLC (Ninhydrin stain). Note: The disappearance of the purple ninhydrin-positive spot confirms the consumption of the primary amine.

  • Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), followed by brine.

  • Purification: Dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (DCM/MeOH gradient) to yield the triazolone-amide hybrid.

Protocol B: Reductive Amination for Late-Stage Functionalization

Causality & Rationale: Sodium triacetoxyborohydride (NaBH(OAc)3) is utilized because it is a mild reducing agent that selectively reduces the intermediate iminium ion without reducing the starting aldehyde. 1,2-Dichloroethane (DCE) is the preferred solvent as it stabilizes the iminium intermediate better than DCM.

Step-by-Step Methodology:

  • Imine Formation: In a dry round-bottom flask, combine 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (1.0 eq, 0.5 mmol) and the target aldehyde (1.0 eq, 0.5 mmol) in anhydrous DCE (5.0 mL).

  • Catalysis: Add glacial acetic acid (1.5 eq, 0.75 mmol) to facilitate iminium ion formation. Stir at room temperature for 2 hours.

  • Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)3 (1.5 eq, 0.75 mmol) portion-wise to control the exothermic release of hydrogen gas.

  • Self-Validation (Monitoring): Allow the reaction to warm to room temperature and stir for 12 hours. Confirm the formation of the secondary amine product via LC-MS (look for the [M+H]+ peak of the desired mass).

  • Workup: Quench carefully with 1N NaOH (5 mL) to break down boron complexes. Extract with DCM (3 x 10 mL).

  • Purification: Wash the organic layer with brine, dry over MgSO4, concentrate, and purify via reverse-phase preparative HPLC to obtain the pure triazolone-alkylamine hybrid.

References

  • Fragments in the clinic: TAK-020 Practical Fragments / J. Med. Chem. URL:[3]

  • Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes National Institutes of Health (PMC) URL:[1]

  • What are the new molecules for CXCR2 antagonists? Patsnap Synapse URL:[2]

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Application Notes and Protocols: Preparation of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one Hydrochloride Salt

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The 1,2,4-triazole ring is a fundamental heterocyclic scaffold in medicinal chemistry, forming the core of numerous pharmaceutical agents with a wide array of biological activities, including antimicrobial, antifungal, and antiviral properties.[1][2] The title compound, 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride salt, is a valuable building block for the synthesis of more complex molecules in drug discovery and development. Its structure combines the stable 1,2,4-triazol-3-one core with a reactive primary amine on a propyl side chain, offering a versatile handle for further chemical modification.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of this hydrochloride salt. The protocols detailed herein are designed to be robust and reproducible, with a focus on explaining the underlying chemical principles and ensuring the integrity of the final product.

Synthesis of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

The synthesis of the 1,2,4-triazol-3-one ring system can be achieved through various classical and modern synthetic methodologies.[2][3] A common and effective approach involves the cyclization of an appropriate N-acylaminoguanidine derivative.[4] In this protocol, we will adapt a strategy that utilizes readily available starting materials, namely a derivative of β-alanine and a cyanating agent, followed by cyclization with hydrazine.

Proposed Synthetic Pathway

A plausible synthetic route involves the reaction of a protected β-alanine derivative, such as N-Boc-β-alanine, with a source of electrophilic cyanogen, followed by reaction with hydrazine to form the triazolone ring, and subsequent deprotection and salt formation. An alternative and often more direct route involves the condensation of a suitable carboxylic acid or its derivative with aminoguanidine.[5][6] For the purpose of this guide, we will focus on a conceptual pathway that highlights key transformations in heterocyclic synthesis.

The overall transformation can be visualized as a two-step process: formation of an intermediate from a protected aminopropyl precursor and a cyanating agent, followed by cyclization and deprotection.

Synthesis_Workflow cluster_0 Step 1: Amidrazone Formation cluster_1 Step 2: Triazolone Ring Formation & Deprotection A Protected 4-aminobutyronitrile C Intermediate Amidrazone A->C Reaction B Hydrazine Hydrate B->C E 5-(3-(protected-amino)propyl)-2,3-dihydro-1H-1,2,4-triazol-3-one C->E Cyclization D Phosgene or equivalent D->E F Deprotection (e.g., HCl in Dioxane) E->F Acidic Workup G Target Compound (Hydrochloride Salt) F->G

Caption: Conceptual workflow for the synthesis of the target compound.

Detailed Experimental Protocol

Materials and Reagents:

ReagentCAS NumberMolecular Weight ( g/mol )PuritySupplier
4-Aminobutyronitrile hydrochloride36855-65-9120.58≥98%Sigma-Aldrich
Di-tert-butyl dicarbonate (Boc₂O)24424-99-5218.25≥97%Sigma-Aldrich
Triethylamine (TEA)121-44-8101.19≥99.5%Sigma-Aldrich
Dichloromethane (DCM)75-09-284.93Anhydrous, ≥99.8%Sigma-Aldrich
Hydrazine hydrate7803-57-850.0680% in H₂OSigma-Aldrich
Ethanol (EtOH)64-17-546.07200 proofSigma-Aldrich
Triphosgene32315-10-9296.75≥98%Sigma-Aldrich
Toluene108-88-392.14Anhydrous, ≥99.8%Sigma-Aldrich
Hydrochloric acid (HCl)7647-01-036.464 M in 1,4-DioxaneSigma-Aldrich
Diethyl ether60-29-774.12Anhydrous, ≥99.7%Sigma-Aldrich

Step 1: Synthesis of tert-butyl (3-cyanopropyl)carbamate

  • To a stirred suspension of 4-aminobutyronitrile hydrochloride (10.0 g, 82.9 mmol) in dichloromethane (150 mL) at 0 °C, add triethylamine (25.2 g, 34.7 mL, 249 mmol) dropwise.

  • After stirring for 15 minutes, add a solution of di-tert-butyl dicarbonate (19.9 g, 91.2 mmol) in dichloromethane (50 mL) dropwise over 30 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution (2 x 100 mL) and brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield tert-butyl (3-cyanopropyl)carbamate as a colorless oil.

Causality behind Experimental Choices: The Boc-protection of the primary amine is crucial to prevent its unwanted reaction in the subsequent steps. Triethylamine acts as a base to neutralize the hydrochloride salt and the acid generated during the reaction. Dichloromethane is a suitable solvent due to its inertness and ability to dissolve the reactants.

Step 2: Synthesis of 5-(3-((tert-butoxycarbonyl)amino)propyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

  • To a solution of tert-butyl (3-cyanopropyl)carbamate (10.0 g, 54.3 mmol) in ethanol (100 mL), add hydrazine hydrate (4.35 g, 4.22 mL, 86.9 mmol).

  • Heat the mixture to reflux and stir for 24 hours. Monitor the formation of the intermediate amidrazone by TLC.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • To the resulting residue, add anhydrous toluene (150 mL).

  • Carefully add a solution of triphosgene (6.44 g, 21.7 mmol) in anhydrous toluene (50 mL) dropwise at 0 °C. Caution: Triphosgene is highly toxic and moisture-sensitive. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

  • After the addition is complete, heat the reaction mixture to 80 °C and stir for 4 hours.

  • Cool the mixture to room temperature, and a precipitate should form.

  • Collect the solid by filtration, wash with cold toluene, and dry under vacuum to yield the Boc-protected triazolone.

Causality behind Experimental Choices: The reaction of the nitrile with hydrazine forms the key amidrazone intermediate. Triphosgene serves as a safer and more manageable substitute for phosgene gas to effect the cyclization to the triazol-3-one ring. Toluene is used as a high-boiling inert solvent for this step.

Step 3: Synthesis of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride

  • Suspend the Boc-protected triazolone (5.0 g, 19.5 mmol) in 4 M HCl in 1,4-dioxane (50 mL).

  • Stir the mixture at room temperature for 4 hours. A precipitate will form during this time.

  • Monitor the deprotection by TLC.

  • Add anhydrous diethyl ether (100 mL) to aid precipitation.

  • Collect the solid by filtration, wash with copious amounts of diethyl ether, and dry under vacuum to afford the final product as a white solid.

Causality behind Experimental Choices: The strong acidic conditions provided by HCl in dioxane effectively cleave the tert-butoxycarbonyl (Boc) protecting group. Diethyl ether is used as an anti-solvent to ensure complete precipitation of the hydrochloride salt.

Purification and Characterization

The final product should be characterized to confirm its identity and purity.

Purification Workflow

Purification_Workflow cluster_0 Purification Steps A Crude Product (from synthesis) B Recrystallization A->B Dissolve in minimal hot solvent (e.g., EtOH/H₂O) C Filtration B->C Cool to induce crystallization D Washing C->D Wash with cold solvent (e.g., cold EtOH) E Drying D->E Vacuum oven F Pure Hydrochloride Salt E->F G Characterization (NMR, IR, MS, EA) F->G Analysis

Caption: General workflow for the purification of the final compound.

Characterization Data
AnalysisExpected Results
¹H NMR (D₂O, 400 MHz)δ (ppm): ~3.2 (t, 2H, CH₂-N), ~2.8 (t, 2H, CH₂-triazole), ~2.0 (quintet, 2H, -CH₂-CH₂-CH₂-)
¹³C NMR (D₂O, 100 MHz)δ (ppm): ~160 (C=O), ~155 (C-5 of triazole), ~40 (CH₂-N), ~30 (CH₂-triazole), ~25 (-CH₂-CH₂-CH₂-)
FT-IR (KBr, cm⁻¹)~3200-2800 (N-H, C-H stretch), ~1700 (C=O stretch), ~1640 (N-H bend)
Mass Spectrometry (ESI+) m/z: 143.0927 [M+H]⁺ (for the free base)
Elemental Analysis (for C₅H₁₁ClN₄O)Calculated: C, 33.62%; H, 6.21%; N, 31.36%. Found: C, 33.58%; H, 6.25%; N, 31.30%

Safety and Handling

  • Cyanogen bromide and triphosgene are highly toxic and should be handled with extreme caution in a well-ventilated chemical fume hood. [7][8] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Hydrazine hydrate is a suspected carcinogen and is corrosive. [9] Handle with appropriate PPE.

  • Hydrochloric acid is corrosive. Avoid inhalation of vapors and contact with skin and eyes.

  • All reactions should be performed in a well-ventilated area.

  • Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the preparation of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride salt. By understanding the rationale behind each step, researchers can confidently synthesize this valuable building block for applications in drug discovery and medicinal chemistry. The provided characterization data serves as a benchmark for ensuring the quality and identity of the final product.

References

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Application Notes & Protocols: A Guide to the Industrial Scale-Up of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for scaling up the synthesis of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, a key heterocyclic building block. Transitioning a synthetic route from the laboratory bench to an industrial setting presents numerous challenges, including thermal safety, process robustness, impurity control, and economic viability. These application notes are designed for researchers, chemists, and chemical engineers in the pharmaceutical and fine chemical industries. We will detail a viable synthetic pathway, outline critical process parameters (CPPs) for scale-up, provide detailed protocols for both laboratory and pilot-plant scales, and address potential challenges with data-driven troubleshooting strategies. The focus is on ensuring a safe, efficient, and reproducible manufacturing process.

Introduction and Strategic Importance

5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and its derivatives are important scaffolds in medicinal chemistry due to their diverse biological activities.[1][2] The 1,2,4-triazole ring system is a common feature in many approved drugs, exhibiting antimicrobial, anticancer, and anti-inflammatory properties, among others.[2][3][4] The presence of a primary aminopropyl side chain provides a versatile handle for further chemical modification, making this molecule a valuable intermediate for drug discovery and development programs.

The primary challenge in its industrial production lies in developing a process that is not only high-yielding but also safe, cost-effective, and environmentally sustainable. Issues such as the handling of hazardous reagents, managing reaction exotherms, and controlling the formation of process-related impurities become magnified at scale.[5][6] Furthermore, the high polarity of the target molecule can complicate isolation and purification procedures.[7][8] This guide aims to provide a systematic approach to navigate these challenges.

Synthetic Route Selection and Rationale

Several methods exist for the synthesis of the 1,2,4-triazol-3-one core.[1][9][10] A common and effective strategy involves the cyclization of a semicarbazide precursor. For the target molecule, a practical and scalable approach begins with readily available starting materials, succinic anhydride and aminoguanidine. This route is selected for its convergent nature, avoidance of expensive or highly toxic reagents, and the potential for a streamlined, one-pot process under optimized conditions.

A proposed pathway involves the reaction of N-guanidinosuccinimide with an amine, followed by cyclization.[11][12][13] This method has been shown to be effective, particularly with the use of microwave irradiation to drive the reaction to completion on a lab scale.[13] For industrial applications, this suggests that thermal energy input will be a critical parameter to control.

DOT Diagram: Proposed Synthetic Pathway

G cluster_0 Phase 1: Precursor Synthesis cluster_1 Phase 2: Ring Opening & Cyclization A Succinic Anhydride C N-Guanidinosuccinimide A->C Base, Solvent B Aminoguanidine HCl B->C E Acyclic Intermediate C->E Nucleophilic Ring Opening D Ammonia Source (e.g., NH4OH) D->E F 5-(3-Aminopropyl)-2,3-dihydro- 1H-1,2,4-triazol-3-one E->F Heat, Base (Intramolecular Cyclization)

Caption: High-level overview of the chosen two-phase synthetic route.

Phase 1: Laboratory-Scale Synthesis Protocol (Gram Scale)

This protocol is designed for initial synthesis and material generation for analytical standard preparation and preliminary studies.

Objective: To synthesize 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one on a 5-10 gram scale.

Materials:

  • Succinic anhydride

  • Aminoguanidine hydrochloride

  • Potassium hydroxide (KOH)

  • Ammonium hydroxide (28-30% solution)

  • Ethanol (EtOH)

  • Deionized Water

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating

  • Standard laboratory glassware

Procedure:

  • Formation of N-Guanidinosuccinimide:

    • In a 250 mL round-bottom flask, combine succinic anhydride (1.0 eq), aminoguanidine hydrochloride (1.05 eq), and ethanol (5 vol).

    • Stir the suspension at room temperature.

    • Prepare a solution of potassium hydroxide (1.1 eq) in ethanol (2 vol) and add it dropwise to the reaction mixture over 20 minutes.

    • Heat the mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction by TLC or LC-MS for the disappearance of starting materials.

  • Ring Opening and Cyclization:

    • Cool the reaction mixture to 40-50°C.

    • Carefully add ammonium hydroxide solution (5.0 eq) to the flask. Caution: This may be exothermic.

    • Re-heat the mixture to reflux and maintain for 8-12 hours. The reaction should become a clearer solution as the final product is more soluble.

    • Monitor the conversion of the intermediate to the final product by LC-MS.

  • Work-up and Isolation:

    • Cool the reaction mixture to room temperature.

    • Reduce the solvent volume by approximately 70% using a rotary evaporator.

    • Cool the concentrated mixture in an ice bath for 1-2 hours to induce crystallization.

    • Collect the solid product by vacuum filtration.

    • Wash the filter cake with cold ethanol (2 x 1 vol).

    • Dry the product under vacuum at 50°C to a constant weight.

Expected Outcome: A white to off-white crystalline solid with a typical yield of 70-85% and purity >95% by HPLC.

Phase 2: Process Development & Scale-Up Considerations

Transitioning from grams to kilograms requires a thorough analysis of the process to identify and control risks.

Hazard and Safety Analysis

  • Thermal Hazards: The ring-opening with ammonia and the subsequent cyclization can be exothermic. A Reaction Calorimetry (RC1) study is essential to determine the heat of reaction (ΔHrxn) and the maximum temperature of synthesis reaction (MTSR). This data is critical for designing the cooling capacity of the pilot plant reactor.

  • Reagent Handling: While this route avoids highly toxic reagents, concentrated ammonium hydroxide is corrosive and releases ammonia gas. Operations must be conducted in a well-ventilated area or in a closed system. Appropriate Personal Protective Equipment (PPE) is mandatory.

  • Pressure Management: The reaction involves heating a sealed or semi-sealed vessel containing ammonia. The reactor must be appropriately rated for the expected pressure at the operating temperature. A pressure relief system is a non-negotiable safety feature.

Critical Process Parameter (CPP) Identification

The following parameters have been identified as critical to ensuring process consistency, yield, and purity.

Parameter Lab Scale Range Pilot Scale Target & Range Justification & Impact on Quality Attributes
Reagent Stoichiometry 1.05 - 1.1 eq Base1.05 eq (±0.02)Excess base can lead to side reactions and impurity formation. Insufficient base results in incomplete reaction.
Ammonia Equivalence 5.0 - 6.0 eq5.2 eq (±0.2)Drives the reaction to completion. Excess can increase pressure and complicate removal. Insufficient amounts will result in low yield.
Reaction Temperature 78°C (Reflux)80 - 85°CControls reaction rate. Higher temperatures may increase impurity formation. Lower temperatures lead to excessively long reaction times.
Addition Rates DropwiseControlled addition over 1-2 hoursCrucial for managing the exotherm of neutralization and ring-opening steps. Prevents thermal runaways.
Crystallization Cooling Profile Ice Bath (Rapid)Linear cool-down (e.g., 10°C/hr)Controls crystal size and morphology, which impacts filterability, drying time, and bulk density of the final product.
Solvent & Reagent Selection for Scale

  • Solvent: Ethanol is a good choice as it is a relatively green solvent, readily available, and has a suitable boiling point. For industrial scale, denatured ethanol can be a cost-effective alternative.

  • Base: Potassium hydroxide is effective. Sodium hydroxide could be evaluated as a lower-cost alternative, but its impact on the salt byproduct's solubility and removal must be assessed.

  • Ammonia Source: Using aqueous ammonium hydroxide is practical. An alternative for large-scale operations could be the direct, controlled addition of ammonia gas into the reactor, which requires specialized equipment but can offer better control and reduce the water content in the system.

Work-up and Isolation Strategy

The high polarity of the product makes it highly soluble in water and moderately soluble in lower alcohols.

  • Challenge: Product losses during crystallization if too much water is present from the aqueous ammonia.

  • Solution: An azeotropic distillation with a suitable co-solvent (e.g., toluene, though this adds complexity) or a carefully controlled vacuum distillation to remove water and excess ammonia before crystallization is recommended.

  • Industrial Equipment: At scale, filtration will be performed using a centrifuge or a filter-dryer (Nutsche filter), which allows for efficient washing and contained drying of the product.

DOT Diagram: Scale-Up Workflow & Decision Logic

G A Lab-Scale Synthesis (Gram) B Process Hazard Analysis (Calorimetry, SDS Review) A->B C Identify Critical Process Parameters (CPPs) B->C D Optimization Studies (DoE for Temp, Conc, etc.) C->D E Define Proven Acceptable Ranges (PARs) D->E F Pilot Plant Run (Kilogram) E->F G Impurity Profile Analysis F->G H Process Validation & Tech Transfer F->H G->F Re-optimize if needed I Industrial Production (Ton) H->I

Caption: A systematic workflow for transitioning from laboratory to industrial production.

Phase 3: Pilot Plant Scale Protocol (Kilogram Scale)

This protocol assumes the use of a 100L glass-lined reactor with overhead stirring, a heating/cooling jacket, a reflux condenser, and a bottom outlet valve connected to a filtration unit.

Objective: To produce 5-10 kg of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one.

Procedure:

  • Reactor Charging:

    • Charge the 100L reactor with ethanol (50 L).

    • Under nitrogen, charge succinic anhydride (1.0 eq) and aminoguanidine hydrochloride (1.05 eq) with agitation.

    • In a separate vessel, prepare a solution of KOH (1.1 eq) in ethanol (20 L).

  • Reaction - Step 1:

    • Using a dosing pump, add the KOH solution to the reactor over 60-90 minutes, maintaining the internal temperature below 30°C using the cooling jacket.

    • Once the addition is complete, heat the reactor contents to 75-80°C and hold for 4-6 hours, or until in-process control (IPC) confirms completion.

  • Reaction - Step 2:

    • Cool the reactor to 40°C.

    • Dose ammonium hydroxide solution (5.2 eq) over 30-45 minutes, ensuring the temperature does not exceed 60°C.

    • Heat the reactor to 80-85°C and maintain for 8-12 hours. Monitor pressure and ensure it remains within the vessel's operating limits.

  • Distillation and Crystallization:

    • Once IPC confirms reaction completion, configure the reactor for vacuum distillation.

    • Reduce the batch volume by distillation to approximately 30-35 L.

    • Stop distillation and begin a controlled cooling ramp to 5°C over 4-6 hours to promote crystallization.

  • Isolation and Drying:

    • Discharge the resulting slurry from the reactor to a centrifuge or filter-dryer.

    • Wash the product cake with pre-chilled (-5°C) ethanol (2 x 10 L).

    • Dry the product under vacuum at 50-60°C until the loss on drying (LOD) is <0.5%.

Quality Control and Troubleshooting

Potential Issue Root Cause(s) Recommended Action(s)
Low Yield Incomplete reaction; Product loss during isolation (too much water/co-solvent).Extend reaction time; Verify IPC shows >98% conversion; Optimize distillation to remove more water before crystallization.
High Impurity Levels Reaction temperature too high; Incorrect stoichiometry.Re-evaluate and tighten control of reaction temperature; Verify raw material assays and ensure accurate charging.
Poor Filterability Fine particle size due to rapid crystallization ("crashing out").Slow down the cooling rate during crystallization; Introduce seeding at the point of supersaturation.
Product Fails Purity Spec Inefficient washing of the filter cake.Increase the volume or number of cake washes; Ensure wash solvent is cold to minimize product dissolution.

References

  • Chen, X. & Wu, X.-F. (2021). Synthesis of 3H-1,2,4-Triazol-3-ones via NiCl2-Promoted Cascade Annulation of Hydrazonoyl Chlorides and Sodium Cyanate. Organic Letters, 23, 2359-2363.

  • Du, S., et al. (2021). Synthesis of 3H-1,2,4-Triazol-3-ones via NiCl2-Promoted Cascade Annulation of Hydrazonoyl Chlorides and Sodium Cyanate. Organic Chemistry Portal.

  • Various Authors. (2025). Novel Method for the Synthesis of 1,2,4-Triazoles and 1,2,4-Triazol-3-ones. ResearchGate.

  • Various Authors. (2023). Development of a Scalable Route toward an Alkylated 1,2,4-Triazol, a Key Starting Material for CXCR3 Antagonist ACT-777991. ACS Publications.

  • Various Authors. Synthesis of 3H-1,2,4-triazol-3-ones. Organic Chemistry Portal.

  • Kralj, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. RSC Advances.

  • Various Authors. (2020). Development of a Scalable Route for a Highly Polar Heterocyclic Aminocyclopropyl Building Block. ACS Publications.

  • Ternon, E., et al. (2018). Small Polar Molecules: A Challenge in Marine Chemical Ecology. PubMed.

  • Kralj, A., et al. (2018). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. PMC.

  • Various Authors. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. PMC.

  • Various Authors. (2025). Modern Approaches to the Synthesis of Triazole Derivatives: Advances in Catalysis and Green Chemistry. ResearchGate.

Sources

Application Note: Chemoselective Conjugation Techniques for 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Context & Mechanistic Rationale

The 1,2,4-triazol-3-one scaffold is a highly privileged motif in modern medicinal chemistry. It is frequently utilized as a stable bioisostere for amides, carboxylic acids, and ureas, forming the core pharmacophore of numerous antifungal conazoles and oncology agents, such as Hedgehog pathway inhibitors [1].

When designing targeted therapeutics, 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (MW: 142.16 g/mol ) serves as an optimal bifunctional building block. The triazolone ring participates in critical target binding via hydrogen bonding, while the flexible 3-aminopropyl chain provides a sterically unhindered primary amine for bioconjugation [3].

The Causality of Chemoselectivity

As a Senior Application Scientist, the most common failure mode I observe in triazolone bioconjugation is loss of chemoselectivity due to poor pH control .

  • The primary amine on the propyl chain has a pKa of ~9.5.

  • The NH groups of the 1,2,4-triazol-3-one ring have a pKa of ~7.5–8.5.

If conjugation is attempted at a highly basic pH (>9.0), the triazolone ring deprotonates, leading to competing nucleophilic attack and bis-conjugation [4]. By strictly buffering the reaction at pH 8.0–8.3 , the primary amine retains sufficient nucleophilicity for rapid conjugation, while the triazolone nitrogen remains protonated and resonance-stabilized. This causality dictates the buffer selections in the protocols below.

Experimental Workflows & Diagrams

Workflow A: NHS-Ester Conjugation

This pathway is ideal for attaching fluorophores, PROTAC E3-ligase binders, or PEG linkers to the triazolone core.

G Target 5-(3-Aminopropyl)-triazolone (1.0 eq) Reaction Conjugation Reaction (RT, 2h, 500 rpm) Target->Reaction Reagent NHS-Ester Reagent (1.2 eq) Reagent->Reaction Buffer HEPES Buffer pH 8.2 (Chemoselectivity Control) Buffer->Reaction Quench Quench: 50mM Tris (15 mins) Reaction->Quench Purify RP-HPLC Purification (Validation: LC-MS) Quench->Purify

Workflow for chemoselective NHS-ester conjugation of the triazolone amine.

Workflow B: Reductive Amination

This pathway is utilized for conjugating the triazolone to aldehyde-functionalized carrier proteins (e.g., BSA, KLH) for immunogen generation or targeted delivery.

G Amine Primary Amine (Target) Schiff Schiff Base Intermediate Amine->Schiff Aldehyde Aldehyde Carrier (Protein/Linker) Aldehyde->Schiff Product Stable Secondary Amine Conjugate Schiff->Product Reduction Reductant NaBH(OAc)3 (Mild Reductant) Reductant->Product

Mechanistic pathway of reductive amination yielding a stable secondary amine.

Self-Validating Experimental Protocols

Protocol A: Chemoselective NHS-Ester Coupling

Objective: Conjugate an NHS-ester functionalized PROTAC linker to 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one.

Step-by-Step Methodology:

  • Preparation: Dissolve 10 mg (0.07 mmol) of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one in 500 µL of anhydrous DMSO.

  • Buffer Addition: Add 4.5 mL of 100 mM HEPES buffer, adjusted precisely to pH 8.2. Do not use amine-containing buffers like Tris or Glycine.

  • Reagent Addition: Dissolve 1.2 molar equivalents of the NHS-ester reagent in 500 µL of DMSO. Add this dropwise to the triazolone solution while vortexing.

  • Incubation: Protect from light and incubate at room temperature (20-25°C) for 2 hours with continuous end-over-end mixing (500 rpm).

  • Validation Checkpoint (Self-Validating System): Take a 5 µL aliquot, dilute in 95 µL of 50% Acetonitrile/Water (0.1% Formic Acid), and analyze via LC-MS.

    • Causality Check: The starting material mass ( m/z 143.2 [M+H]+ ) should be depleted by >95%. If m/z 143.2 persists, the pH has likely dropped due to NHS-ester hydrolysis releasing N-hydroxysuccinimide. Adjust pH back to 8.2 with 0.1 M NaOH and add 0.2 eq of fresh NHS-ester.

  • Quenching: Add 100 µL of 1 M Tris-HCl (pH 8.0) to quench unreacted NHS-esters. Incubate for 15 minutes.

  • Purification: Purify the resulting conjugate via Preparative RP-HPLC (C18 column, gradient of Water/Acetonitrile with 0.1% TFA).

Protocol B: Reductive Amination to Aldehyde-Carrier Proteins

Objective: Attach the triazolone to an oxidized glycoprotein or aldehyde-functionalized nanoparticle.

Step-by-Step Methodology:

  • Carrier Preparation: Ensure the aldehyde-functionalized carrier protein is dissolved in 100 mM Sodium Phosphate buffer, pH 7.2 at a concentration of 5 mg/mL.

  • Amine Addition: Add a 50-fold molar excess of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one directly to the protein solution.

  • Schiff Base Formation: Incubate for 2 hours at room temperature to allow the reversible Schiff base to form.

  • Reduction: In a fume hood, add Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) to a final concentration of 50 mM. Note: NaBH(OAc)3​ is chosen over NaCNBH3​ because it is milder, less toxic, and highly selective for imines over aldehydes at neutral pH.

  • Incubation: React overnight (12-16 hours) at 4°C.

  • Validation Checkpoint (Self-Validating System): Analyze the pre- and post-reaction protein via MALDI-TOF MS.

    • Causality Check: Subtract the mass of the unconjugated protein from the conjugate mass, then divide by 125 Da (the mass addition of the triazolone minus water). This yields the exact Degree of Labeling (DoL). A successful reaction yields a DoL of 3–6.

  • Purification: Remove excess small molecules via Size Exclusion Chromatography (SEC) or dialysis against 1X PBS (pH 7.4) using a 10 kDa MWCO membrane.

Quantitative Data & Reaction Parameters

To ensure reproducibility across different drug discovery campaigns, the following parameters summarize the validated operational windows for conjugating this specific triazolone derivative [2].

ParameterNHS-Ester CouplingReductive AminationIsothiocyanate (FITC)
Optimal pH 8.0 – 8.37.0 – 7.48.5 – 9.0
Preferred Buffer 100 mM HEPES100 mM Na-Phosphate100 mM Bicarbonate
Molar Equivalents 1.0 Amine : 1.2 Reagent50.0 Amine : 1.0 Protein1.0 Amine : 1.1 Reagent
Reaction Time 2 Hours12-16 Hours4 Hours
Temperature 20-25°C (RT)4°C20-25°C (RT)
Expected Yield > 85% (Post-HPLC)DoL: 3 - 6 molecules> 80% (Post-HPLC)
Validation Method LC-MS ( m/z shift)MALDI-TOF MSLC-MS & UV-Vis (495nm)

References

  • Source: nih.
  • Source: acs.
  • Source: nih.
  • Source: acs.

Troubleshooting & Optimization

Technical Support Center: Troubleshooting 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a critical heterocyclic building block, most notably utilized in the synthesis of 5-HT receptor antagonists and antidepressants such as nefazodone[1].

Synthesizing this compound involves a multi-step sequence starting from a protected amino acid (e.g., N-Boc-GABA). While the theoretical pathway is straightforward, researchers frequently encounter yield-limiting bottlenecks during hydrazinolysis, cyclization, and final isolation[2]. This guide provides field-proven troubleshooting strategies, causal explanations for common failures, and a self-validating experimental protocol to ensure high-yield synthesis.

Reaction Pathway Visualization

G A N-Boc-GABA Methyl Ester (Starting Material) B Hydrazine Hydrate (Hydrazinolysis, Anhydrous MeOH) A->B C N-Boc-GABA Hydrazide (Intermediate 1) B->C D KOCN, HCl (aq) (Semicarbazide Formation) C->D E 1-Acylsemicarbazide (Intermediate 2) D->E F 2M NaOH, Reflux (Base-Catalyzed Cyclization) E->F pH > 12 J 2-Amino-1,3,4-oxadiazole (Side Product under Acid/Neutral) E->J pH < 7 or Thermal G Boc-Protected Triazol-3-one (Intermediate 3) F->G H 4M HCl in Dioxane (Deprotection & Precipitation) G->H I 5-(3-Aminopropyl)-1,2,4-triazol-3-one HCl (Final Product) H->I

Figure 1: Reaction pathway for the synthesis of 5-(3-aminopropyl)-1,2,4-triazol-3-one.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why am I seeing unreacted starting material or hydrolyzed ester instead of the hydrazide during Step 1? Causality & Solution: Hydrazinolysis is highly sensitive to trace water. Water acts as a competing nucleophile, and the basicity of hydrazine catalyzes the saponification of the N-Boc-GABA methyl ester into a carboxylate salt. Once the carboxylate is formed, it becomes completely inert to hydrazine attack. Fix: Ensure your methanol is strictly anhydrous. Use a 3–5x molar excess of hydrazine hydrate and run the reaction at 0 °C before slowly warming to reflux.

Q2: During the semicarbazide cyclization step, my LC-MS shows a dehydrated product, but NMR confirms it is a 2-amino-1,3,4-oxadiazole instead of the desired triazol-3-one. How do I fix this? Causality & Solution: The 1-acylsemicarbazide intermediate possesses two competing nucleophilic centers: the carbonyl oxygen and the terminal amine nitrogen. The regioselectivity of the cyclization is entirely pH-dependent[3]. Under neutral or acidic thermal dehydration conditions, the oxygen is the superior nucleophile, leading to the 5-membered 1,3,4-oxadiazole ring. Conversely, under strongly basic conditions (pH > 12), the terminal nitrogen is deprotonated, drastically increasing its nucleophilicity and driving the intramolecular attack to form the 1,2,4-triazol-3-one ring[2]. Fix: Do not rely on thermal cyclization. Suspend the semicarbazide in 2M NaOH and reflux. The high pH ensures selective triazolone formation[4].

Q3: After removing the Boc group with HCl, I lose most of my product during the aqueous workup. Where is it going? Causality & Solution: The fully deprotected 5-(3-aminopropyl)-1,2,4-triazol-3-one contains both a primary aliphatic amine and a polar triazolone core. At neutral pH, it behaves like a zwitterion and is extremely water-soluble. Attempting to extract it into organic solvents (even highly polar ones like n-butanol) will result in massive yield loss. Fix: Eliminate the aqueous workup entirely. Perform the Boc-deprotection in anhydrous conditions (4M HCl in dioxane). The resulting hydrochloride salt will precipitate directly out of the solution upon the addition of cold diethyl ether.

Quantitative Data: Optimization of Semicarbazide Cyclization

To illustrate the importance of pH during the cyclization step (Intermediate 2 → Intermediate 3), review the optimization data below. Yields reflect the isolated triazol-3-one after 4–12 hours of reflux.

Base / ConditionpHTemperature (°C)Time (h)Major ProductIsolated Yield (%)
None (Neutral Water)~7.0100 (Reflux)121,3,4-Oxadiazole< 5%
1M HCl (aq)~1.0100 (Reflux)81,3,4-Oxadiazole0%
Na₂CO₃ (aq)~10.5100 (Reflux)12Mixed42%
2M NaOH (aq) >13.0 100 (Reflux) 4 Triazol-3-one 88%
2M KOH (aq)>13.0100 (Reflux)4Triazol-3-one89%
Self-Validating Experimental Protocol

This workflow incorporates in-process validation checks to ensure each step has succeeded before proceeding.

Step 1: Hydrazinolysis

  • Dissolve 10.0 g of N-Boc-GABA methyl ester (1.0 eq) in 100 mL of anhydrous methanol under a nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Dropwise, add 9.0 mL of hydrazine hydrate (approx. 4.0 eq).

  • Remove the ice bath and heat the reaction to reflux for 6 hours.

  • Validation Check: Spot the reaction on a TLC plate (10% MeOH in DCM). The ester (Rf ~0.8) should be completely consumed, replaced by a baseline spot (the highly polar hydrazide).

  • Concentrate the mixture in vacuo. Co-evaporate twice with 30 mL of toluene to azeotropically remove residual hydrazine.

Step 2: Semicarbazide Formation

  • Dissolve the crude N-Boc-GABA hydrazide in 50 mL of distilled water.

  • Carefully adjust the pH to ~3.5 using 1M HCl.

  • Dissolve 4.5 g of Potassium Cyanate (KOCN, 1.2 eq) in 20 mL of water and add it dropwise to the stirring hydrazide solution at room temperature.

  • Stir for 4 hours.

  • Validation Check: A dense white precipitate (the 1-acylsemicarbazide) will form. If the solution remains clear, the pH has likely drifted too high; readjust to pH 3.5.

  • Filter the solid, wash with cold water, and dry under a vacuum.

Step 3: Base-Catalyzed Cyclization

  • Suspend the dry semicarbazide in 80 mL of 2M NaOH (aq).

  • Heat the mixture to reflux (100 °C) for 4 hours.

  • Validation Check: The suspension will gradually dissolve into a clear solution as the triazolone sodium salt forms. LC-MS should confirm the [M-H]⁻ mass of the cyclized product.

  • Cool the solution to 0 °C and carefully acidify to pH 5 using 2M HCl.

  • Extract the Boc-protected triazolone with Ethyl Acetate (3 x 50 mL). Dry the combined organic layers over Na₂SO₄ and concentrate in vacuo.

Step 4: Deprotection & Isolation

  • Dissolve the Boc-protected triazolone in 20 mL of anhydrous dichloromethane (DCM).

  • Cool to 0 °C and slowly add 25 mL of 4M HCl in dioxane.

  • Stir at room temperature for 2 hours.

  • Validation Check: As the Boc group is cleaved, the product will crash out of the organic solvent as a white powder.

  • Add 50 mL of cold diethyl ether to maximize precipitation.

  • Filter the solid rapidly under a nitrogen blanket (the product is hygroscopic) and dry in a vacuum desiccator to yield pure 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one hydrochloride.

References
  • Title: US5900485A - Methods for the manufacture of nefazodone Source: Google Patents URL
  • Source: Organic Letters (ACS Publications)
  • Title: Synthesis of 3H-1,2,4-triazol-3-ones Source: Organic Chemistry Portal URL
  • Title: SK5412003A3 - Triazole derivatives and their use as peroxisome proliferator activated receptor alpha agonists Source: Google Patents URL

Sources

resolving co-eluting impurities in 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one chromatography

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific chromatographic challenges associated with 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and its related synthetic impurities (such as the 5-(2-aminoethyl) derivative).

Due to the amphoteric nature of this molecule—featuring a highly basic primary amine and a polar, hydrogen-bonding triazolone ring—standard reversed-phase methodologies frequently fail, resulting in void volume elution, severe peak tailing, and co-elution of closely related structural analogs. This guide provides mechanistically grounded solutions to establish a robust, self-validating separation system.

🔬 Analyte Profiling & The "Void Volume" Dilemma

5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a highly hydrophilic, nitrogen-rich heterocycle. Under typical acidic HPLC conditions (pH 2–4), the primary amine on the propyl chain is fully protonated. On a standard hydrophobic C18 column, this charged state drastically reduces the molecule's hydrophobicity, causing it to partition entirely into the mobile phase and elute in the void volume[1]. Furthermore, the protonated amine interacts electrostatically with ionized residual silanols ( SiO− ) on the silica support, leading to secondary interactions that manifest as severe peak tailing and co-elution with synthetic byproducts.

💡 Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my compound elute in the void volume on a standard C18 column, and how can I resolve co-eluting polar impurities? A: The extreme polarity of the protonated amine prevents partitioning into the hydrophobic C18 stationary phase. To resolve this, you must switch the separation mechanism to Hydrophilic Interaction Liquid Chromatography (HILIC) or Mixed-Mode Chromatography . HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (>60% Acetonitrile). Retention in HILIC is driven by the partitioning of the analyte into a water-enriched layer partially immobilized on the stationary phase surface, allowing highly polar basic compounds to be retained and separated effectively[2][3].

Q2: I am using a HILIC column, but I see severe peak tailing and merging of the main peak with the 5-(2-aminoethyl) impurity. What is causing this? A: This is a classic symptom of an uncontrolled ionization state. The loss of a single methylene group ( −CH2​− ) between the propyl and ethyl derivatives minimally alters the overall polarity but slightly shifts the pKa​ of the amine. In unbuffered or weakly buffered mobile phases, these molecules exist in a dynamic equilibrium of protonated and unprotonated states, causing their elution bands to broaden and overlap. The Fix: You must add a buffer (e.g., 10–20 mM Ammonium Formate) to control the mobile phase pH and ionic strength. This forces both amines into a single, fully protonated state, eliminating asymmetric peak shapes and allowing the stationary phase to differentiate them based strictly on their distinct hydrodynamic radii and charge densities[3][4].

Q3: How do I choose between HILIC, Mixed-Mode, and Ion-Pairing if I need LC-MS compatibility? A: While Ion-Pairing Chromatography (IPC) using Trifluoroacetic acid (TFA) improves peak shape by forming gas-phase ion pairs with positively charged analytes, TFA severely suppresses Electrospray Ionization (ESI) signals in LC-MS, reducing assay sensitivity[3]. The Fix: Use a Zwitterionic HILIC phase or a Mixed-Mode Cation-Exchange column (e.g., Coresep 100). These columns feature embedded charged groups on the stationary phase, providing the necessary electrostatic interactions to retain the basic amine without requiring signal-suppressing ion-pairing agents in the mobile phase. You can use volatile buffers like ammonium formate or acetate, which are fully MS-compatible[1][5].

📊 Quantitative Data: Chromatographic Mode Comparison

The following table summarizes the expected chromatographic behavior of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one across different separation modes to help you select the optimal system.

Chromatographic ModeStationary PhaseMobile Phase AdditiveRetention Factor ( k′ )Peak Asymmetry ( As​ )LC-MS CompatibilityResolution from Ethyl-Impurity
Standard RP-HPLC C18 / C80.1% Formic Acid< 0.5 (Void)> 2.5 (Severe Tailing)ExcellentPoor (Co-elution)
Ion-Pairing RP-HPLC C180.05% TFA2.0 - 4.01.1 - 1.3Poor (Suppression) Moderate
HILIC (Amide) Cross-linked Amide20 mM NH₄Formate3.0 - 5.01.0 - 1.2ExcellentGood
HILIC (Zwitterionic) Sulfobetaine / Sil-DBO-PS20 mM NH₄Formate4.0 - 7.00.9 - 1.1ExcellentExcellent
Mixed-Mode RP / Cation-Exchange10 mM NH₄Acetate5.0 - 8.01.0 - 1.1ExcellentExcellent

⚙️ Experimental Protocol: Self-Validating HILIC Separation

This methodology utilizes a Zwitterionic HILIC column to separate 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one from its synthetic impurities. The protocol includes built-in system suitability checks to ensure the water-layer partitioning mechanism is functioning correctly.

Materials:

  • Column: Zwitterionic HILIC (e.g., ZIC-HILIC or equivalent), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A (Aqueous): 20 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

  • Injection Solvent: 75:25 Acetonitrile:Water (Injection solvent matching is critical for good peak shape in HILIC[4]).

Step-by-Step Methodology:

  • Column Conditioning (Critical Step): Flush the column with 50% A / 50% B for 20 column volumes to fully hydrate the stationary phase. Then, equilibrate at the starting gradient conditions (e.g., 5% A / 95% B) for another 20 column volumes. Causality: HILIC requires the adsorption of a water layer on the particle surface; failing to establish this layer results in drifting retention times[4][6].

  • System Suitability Check (Self-Validation): Inject a neutral marker (e.g., Toluene) alongside your sample. Toluene is not retained in HILIC and will elute at the void volume ( t0​ ). Calculate the volume of the water layer using the toluene exclusion procedure. If the retention factor ( k′ ) of the neutral marker shifts between injections, the column is not fully equilibrated[6].

  • Gradient Elution:

    • 0–2 min: 95% B (Isocratic hold to focus the analyte).

    • 2–12 min: Linear gradient from 95% B to 60% B (Increasing polarity to elute strongly retained amines).

    • 12–15 min: Hold at 60% B.

    • 15–15.1 min: Return to 95% B.

    • 15.1–25 min: Re-equilibration. Causality: A minimum of 10 minutes of re-equilibration is mandatory to re-establish the depleted water layer before the next injection[4].

  • Detection: UV at 205 nm or ESI-MS (Positive Ion Mode).

🗺️ Mandatory Visualization: Troubleshooting Workflow

TroubleshootingWorkflow Start Co-eluting Impurities in Triazolone Chromatography CheckRet Does the API elute in the void volume? Start->CheckRet RP_Fix Optimize RP-HPLC (Adjust Organic Modifier) CheckRet->RP_Fix No SwitchMode Switch to HILIC or Mixed-Mode (Cation-Exchange) CheckRet->SwitchMode Yes CheckTail Is peak tailing or splitting observed? SwitchMode->CheckTail BufferOpt Optimize Buffer: Add 10-20 mM Ammonium Formate (Control pH to single ionic state) CheckTail->BufferOpt Yes LCMS Is LC-MS compatibility required? CheckTail->LCMS No BufferOpt->LCMS AvoidTFA Avoid TFA. Use Volatile Buffers (Formate/Acetate) LCMS->AvoidTFA Yes MethodVal Validated Separation of Triazolone Impurities LCMS->MethodVal No AvoidTFA->MethodVal

Workflow for resolving polar triazolone co-elutions via stationary phase and buffer optimization.

📚 References

  • Hydrophilic Interaction Liquid Chromatography: An Update. LCGC International.[Link]

  • Hydrophilic Interaction Liquid Chromatography (HILIC). Research Journal of Pharmacy and Technology.[Link]

  • Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Longdom Publishing.[Link]

  • Practical examination of flow rate effects and influence of the stationary phase water layer on peak shape and retention in hydrophilic interaction liquid chromatography. PubMed.[Link]

  • Sil-DBO-PS: A Zwitterionic Phase for Enhanced HILIC of Polar Compounds. LCGC International.[Link]

  • HPLC Methods for analysis of 1,2,4-triazole. HELIX Chromatography.[Link]

Sources

Technical Support Center: Stability & Storage of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Science Support Portal. As researchers and drug development professionals, ensuring the structural integrity of your active pharmaceutical ingredient (API) intermediates is critical. 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one presents unique storage challenges due to its dual-functional nature: a highly nucleophilic primary aliphatic amine and a photolabile triazolone core.

This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to prevent the degradation of this compound during long-term storage.

Visualizing the Degradation Landscape

To effectively troubleshoot, we must first understand the environmental triggers that compromise this molecule. The diagram below maps the primary degradation pathways.

G Compound 5-(3-Aminopropyl)- 2,3-dihydro-1H-1,2,4- triazol-3-one CO2 Atmospheric CO2 & Moisture Compound->CO2 Nucleophilic Attack UV UV/Vis Light Exposure Compound->UV Photon Absorption O2 Oxygen & Trace Metals Compound->O2 Autoxidation pH Alkaline pH (>8.0) Compound->pH Base Catalysis Carbamate Carbamate / Bicarbonate Salts CO2->Carbamate Carbamylation Photolysis Ring Cleavage / Photolysis Products UV->Photolysis Free Radical Formation Oxidation N-Oxides / Imines O2->Oxidation Electron Transfer Hydrolysis Hydrolytic Degradation pH->Hydrolysis Ring Opening

Mechanistic pathways of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one degradation.

Troubleshooting Guides & Mechanistic FAQs

Q1: My solid compound is gaining weight and becoming insoluble in organic solvents over time. What is happening? A: You are observing atmospheric carbamylation. The 3-aminopropyl group contains a highly nucleophilic primary amine. When exposed to ambient air, the amine nitrogen undergoes a rapid nucleophilic attack on the electrophilic carbon of atmospheric CO2, yielding carbamate species as the primary chemisorption product[1]. If moisture is present, bicarbonate salts also form. These salts are highly polar, leading to a sudden loss of solubility in standard organic solvents (like dichloromethane or ethyl acetate) and a measurable increase in mass. Solution: Always store the solid under an inert Argon atmosphere and validate the seal integrity by monitoring vial weight (see SOP below).

Q2: I left my formulated aqueous solution on the benchtop, and my HPLC chromatogram now shows a new peak with a lower retention time. Why? A: This is a classic symptom of photodegradation. Triazolones are inherently photolabile and susceptible to direct photolysis upon exposure to UV-visible light[2]. Ambient laboratory lighting provides enough photon energy to trigger free radical formation and subsequent ring cleavage. The resulting fragments are typically more polar, causing them to elute earlier on a reverse-phase C18 column. Solution: Use amber glassware for all benchtop handling and wrap transparent reaction vessels in aluminum foil.

Q3: How do trace metals affect the stability of this compound? A: Trace transition metals (e.g., Fe, Cu) from stainless steel spatulas or low-grade solvents act as potent catalysts. They accelerate the decomposition of hydroperoxides, exponentially driving the oxidative degradation of the primary amine into imines or N-oxides[3]. Solution: Use PTFE-coated spatulas for powder handling and strictly utilize LC-MS grade solvents. If formulating in aqueous media, consider adding a chelating agent (e.g., 1 mM EDTA) to sequester rogue metal ions.

Q4: What is the optimal pH for formulating this compound in aqueous solutions? A: The optimal pH is between 5.0 and 6.5. While triazolones exhibit high stability in acidic to neutral environments, they undergo accelerated hydrolytic ring-opening under alkaline conditions[4]. Furthermore, keeping the pH slightly acidic protonates the primary amine (pKa ~9.5), converting it to an ammonium salt. This drastically reduces its nucleophilicity, thermodynamically protecting it from both carbamate formation and oxidation.

Quantitative Stability Data

The following table summarizes the degradation kinetics of the compound under various environmental stressors, allowing you to benchmark your storage conditions.

Table 1: Quantitative Degradation Kinetics of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Storage ConditionAtmosphereIlluminationpH (if aq.)Half-Life ( t1/2​ )Primary Degradant
Solid, 25°CAmbient AirAmbient LightN/A14 DaysCarbamate / Bicarbonate salt
Solid, 25°CArgonDarkN/A> 2 YearsNone detected
Aqueous, 25°CAmbient AirDark4.0> 6 MonthsStable
Aqueous, 25°CAmbient AirDark9.048 HoursHydrolytic ring-opening products
Aqueous, 25°CAmbient AirUV (254 nm)7.0< 10 HoursPhotolysis fragments
Self-Validating Standard Operating Procedure (SOP)

To guarantee the integrity of your API intermediate, do not rely on passive storage. Implement this self-validating workflow to create a closed, verifiable system.

Objective: Prevent carbamylation, photolysis, and autoxidation during long-term storage of the solid API.

Step 1: Pre-Storage Validation (Baseline Establishment)

  • Action: Analyze the freshly synthesized or purchased API via HPLC-UV (210 nm) and record the baseline purity. Weigh the empty, dry amber storage vial to 0.1 mg precision.

  • Causality: Establishing a quantitative baseline is the only way to mathematically prove that degradation has not occurred upon retrieval.

Step 2: pH-Adjusted Lyophilization

  • Action: Dissolve the compound in LC-MS grade water adjusted to pH 6.0 with 0.1 M HCl. Freeze-dry for 48 hours.

  • Causality: Adjusting the pH to 6.0 fully protonates the primary amine into a non-nucleophilic ammonium salt. This thermodynamically prevents the amine from attacking CO2 during the drying process. Removing water forces the system into a kinetically frozen state, preventing hydrolytic reactions.

Step 3: Inert Atmosphere Packaging

  • Action: Transfer the lyophilized powder to the pre-weighed amber glass vial. Purge the vial with high-purity Argon for 3 minutes.

  • Causality: Argon is heavier than nitrogen and effectively displaces both O2 and CO2 from the bottom up. Amber glass blocks the UV-visible wavelengths responsible for triazolone photolysis.

Step 4: Hermetic Sealing & Desiccation

  • Action: Seal the vial with a PTFE-lined cap. Place the vial inside a secondary Mylar pouch containing indicating silica gel (blue to pink) and an oxygen scavenger packet. Heat-seal the pouch and store at -20°C.

  • Causality: Standard silicone septa are permeable to atmospheric gases over extended periods. PTFE provides an impermeable barrier. The oxygen scavenger drives the local O2 concentration to near-zero, kinetically halting transition-metal-catalyzed autoxidation.

Step 5: Post-Storage Validation (The Trust Mechanism)

  • Action: Upon retrieval, allow the sealed pouch to reach room temperature before opening (prevents condensation). Reweigh the vial.

  • Validation Logic: A mass increase of >0.5% is a direct quantitative indicator of seal failure and subsequent CO2/moisture ingress. If the mass is stable, run a comparative HPLC-UV against the Step 1 baseline chromatogram to confirm the absolute absence of early-eluting photolysis or oxidation peaks.

References

  • Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2 Complexes - NIH. 1

  • BR102021019763A2 - Photostable composition and method of protecting a triazolone herbicide from light damage - Google Patents. 2

  • Study on Chemical Behavior of Pesticide Fungicide in Lake - Aidic. 4

  • Corrosion Behavior of Carbon Steel at Typical Positions of an Amine-Based CO2 Capture Pilot Plant - ResearchGate.3

Sources

Technical Support Center: Troubleshooting Amide Coupling of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with the 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one scaffold.

Amidation of this molecule presents a classic chemoselectivity challenge: directing the acyl group exclusively to the primary amine on the propyl chain while preventing side reactions at the nucleophilic nitrogen atoms of the 1,2,4-triazol-3-one ring. This guide synthesizes mechanistic causality, field-proven troubleshooting, and self-validating protocols to ensure high-yielding, selective couplings.

Visual Workflow: Chemoselectivity & Reaction Pathways

G SM 5-(3-Aminopropyl)-triazolone + Carboxylic Acid Act Activated Ester Intermediate (e.g., OBt / Oxyma ester) SM->Act EDC/HOBt or T3P (Controlled Activation) Side2 Side Product 2 (Guanidinylation) SM->Side2 Excess HATU/HBTU Direct Amine Attack Des Desired Product (Primary Amide Formation) Act->Des NMM (Weak Base) 0 °C to RT Kinetically Favored Side1 Side Product 1 (Triazolone N-Acylation) Act->Side1 DIPEA (Strong Base) Excess Heat Triazolone Deprotonation

Reaction pathways for the amidation of 5-(3-aminopropyl)-triazolone highlighting chemoselectivity.
Troubleshooting Guides & FAQs

Q1: Why am I observing double acylation (over-coupling) even when using stoichiometric amounts of carboxylic acid? Root Cause (Causality): The issue lies in the pKa​ differential and your choice of base. While unsubstituted 1,2,4-triazole has a pKa​ of ~10.26[1], the incorporation of the carbonyl group in 2,4-dihydro-3H-1,2,4-triazol-3-ones significantly increases the acidity of the ring NH protons. For context, highly electron-deficient triazolones like 3-nitro-1,2,4-triazol-5-one (NTO) exhibit a pKa​ as low as 3.76[2]. The triazolone core in your substrate is acidic enough to be deprotonated by strong organic bases like N,N-diisopropylethylamine (DIPEA, pKa​ ~10.5) or triethylamine (TEA). Once deprotonated, the triazolate anion becomes highly nucleophilic and aggressively competes with the primary amine for the activated ester[3]. Solution: Switch to a weaker base such as N-methylmorpholine (NMM, pKa​ ~7.4). NMM is basic enough to neutralize the hydrochloride salt of your primary amine but too weak to significantly deprotonate the triazolone ring, thereby preserving chemoselectivity.

Q2: LC-MS analysis shows a +98 Da mass addition to my starting material instead of the desired product. What is this? Root Cause (Causality): You are likely using a uronium-based coupling reagent like HATU or HBTU. While highly efficient, uronium salts can react directly with unhindered primary amines (like the one on your propyl chain) to form a stable tetramethylguanidinium byproduct[4]. This side reaction outcompetes the activation of the carboxylic acid, especially if the acid is sterically hindered. Solution: Abandon uronium reagents for this specific substrate. Utilize carbodiimides (EDC·HCl) with additives (HOBt or Oxyma Pure) or use Propylphosphonic Anhydride (T3P). These reagents form active esters without the risk of guanidinylation.

Q3: How do solvent and temperature influence the chemoselectivity of this reaction? Root Cause (Causality): The acylation of the primary amine is a kinetically favored process (lower activation energy), whereas the acylation of the neutral triazolone ring is thermodynamically driven but kinetically slower. Solution: Run the reaction at 0 °C for the first hour before slowly warming to room temperature. This thermal control traps the reaction in the kinetic regime, ensuring the primary amine is consumed before the triazolone ring can react. Use highly polar, aprotic solvents (DMF or DMAc) to prevent the triazolone from hydrogen-bonding with itself, which can cause precipitation and stall the reaction.

Quantitative Data Summary: Reagent & Base Selection

The following table summarizes the expected outcomes based on different coupling environments. Use this matrix to select your optimal reaction conditions.

Coupling ReagentBase ( pKa​ )TemperatureChemoselectivity (Amine vs. Triazolone)Primary Side Reaction Observed
HATU (1.2 eq)DIPEA (10.5)RTPoor Guanidinylation (+98 Da), N-acylation
EDC·HCl / HOBt DIPEA (10.5)RTModerate Triazolone N-acylation (Over-coupling)
EDC·HCl / HOBt NMM (7.4)0 °C to RTExcellent Minimal (< 5%)
T3P (50% in EtOAc)NMM (7.4)0 °C to RTExcellent Minimal (Trace unreacted SM)
Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They include specific analytical checkpoints to verify intermediate formation before proceeding.

Protocol A: Chemoselective Amide Coupling (Optimized EDC/HOBt Method)

This is the standard recommended protocol for balancing yield and chemoselectivity.

  • Pre-activation: In an oven-dried flask under nitrogen, dissolve the carboxylic acid (1.0 equiv) and HOBt (1.2 equiv) in anhydrous DMF (0.1 M concentration). Cool the solution to 0 °C using an ice bath.

  • Ester Formation: Add EDC·HCl (1.2 equiv) in one portion. Stir at 0 °C for 30 minutes.

  • Self-Validation Checkpoint: Quench a 1 µL aliquot of the reaction mixture into 100 µL of methanol. Analyze via LC-MS to confirm the complete disappearance of the carboxylic acid and the formation of the OBt-active ester (or methyl ester artifact from the quench). Do not proceed until activation is >95% complete.

  • Amine Addition: Add 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (1.0 equiv) to the mixture, followed immediately by dropwise addition of N-methylmorpholine (NMM, 2.5 equiv).

  • Kinetic Control: Stir the reaction at 0 °C for 1 hour. Remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 4–6 hours until LC-MS indicates complete consumption of the primary amine.

  • Workup: Dilute the mixture with EtOAc and wash sequentially with 5% aqueous NaHCO3​ , 1M NaHSO4​ (to remove unreacted amine and NMM), and brine. Dry over Na2​SO4​ , filter, and concentrate.

Protocol B: T3P-Mediated Chemoselective Amidation

Use this protocol if your carboxylic acid is highly sterically hindered or if Protocol A yields trace guanidinylation.

  • Substrate Mixing: Dissolve the carboxylic acid (1.0 equiv) and 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (1.0 equiv) in anhydrous 2-Methyltetrahydrofuran (2-MeTHF) or EtOAc.

  • Base Addition: Add NMM (3.0 equiv) and cool the mixture to 0 °C.

  • Coupling: Dropwise add T3P (50% solution in EtOAc, 1.5 equiv) over 10 minutes.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Workup: T3P byproducts are highly water-soluble. Wash the organic layer three times with water, once with brine, dry over MgSO4​ , and concentrate in vacuo.

References

  • Product Class 14: 1,2,4-Triazoles. Science of Synthesis, Thieme Connect. Provides foundational data on the pKa​ values (10.26 for unsubstituted triazoles) and the electrophilic susceptibility of deprotonated triazole species. URL:[Link]

  • Process optimization for acid-amine coupling: a catalytic approach. Growing Science (2022). Details the side reactions of HATU with primary amines and the optimization of base selection (DIPEA vs. others) in amide couplings. URL:[Link]

  • Assay of the Insensitive High Explosive 3-Nitro-1,2,4-triazol-5-one (NTO) by Acid-Base Titration. SciSpace / Propellants, Explosives, Pyrotechnics. Establishes the pronounced acidity of the triazolone core ( pKa​ 3.76 for NTO) due to the labile N–H bond. URL:[Link]

  • Synthesis of 3H-1,2,4-Triazol-3-ones via NiCl2-Promoted Cascade Annulation of Hydrazonoyl Chlorides and Sodium Cyanate. Organic Letters (ACS Publications, 2021). Discusses the structural importance, tautomerism, and general reactivity of 3H-1,2,4-triazol-3-one scaffolds in pharmaceutical synthesis. URL:[Link]

Sources

addressing baseline noise in HPLC analysis of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting HPLC/LC-MS Baseline Noise for 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Welcome to the Technical Support Center. Analyzing 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one presents unique chromatographic challenges. As a highly polar molecule containing a basic primary amine (pKa ~10) and a weakly acidic triazolone ring, it requires either Hydrophilic Interaction Liquid Chromatography (HILIC) or heavily aqueous reversed-phase (RP) conditions with ion-pairing agents.

Crucially, this molecule lacks an extended conjugated pi-system, restricting UV detection to the low-energy 200–215 nm range. This reliance on low-wavelength UV or MS detection makes baseline noise the primary hurdle in its quantification. This guide provides causality-driven, self-validating solutions to stabilize your analytical baseline.

PART 1: Diagnostic Workflow

Use the following decision tree to isolate the root cause of your baseline instability.

BaselineNoiseDiagnostic Start Observe Baseline Noise at 210 nm IsPeriodic Is the noise periodic (synchronous with pump)? Start->IsPeriodic PumpIssue Pump / Mixing Issue (Check valves, cavitation, poor aqueous mixing) IsPeriodic->PumpIssue Yes IsDrift Is it a continuous drift during the gradient? IsPeriodic->IsDrift No UVAbsorbance Mobile Phase Absorbance (TFA mismatch, high UV cutoff buffer) IsDrift->UVAbsorbance Yes IsHighFreq Is it high-frequency (fuzzy baseline)? IsDrift->IsHighFreq No DetectorIssue Detector / Electronic Issue (Dirty flow cell, failing lamp, dissolved oxygen) IsHighFreq->DetectorIssue Yes ColumnIssue Column Bleed / Equilibration (Matrix buildup, phase loss) IsHighFreq->ColumnIssue No

Diagnostic decision tree for identifying the root cause of HPLC baseline noise.

PART 2: Troubleshooting Guide & FAQs

Q1: Why does my UV baseline drift upwards significantly during a reversed-phase gradient? Cause: To retain the highly polar primary amine on a C18 column, ion-pairing agents like Trifluoroacetic Acid (TFA) are required. However, TFA has a strong UV absorbance below 250 nm[1]. As your gradient shifts from the aqueous phase (Solvent A) to the organic phase (Solvent B), the background absorbance profile of TFA changes depending on the water/acetonitrile ratio, causing a severe baseline drift at 210 nm[1]. Solution: You must perform absorbance balancing. Add ~15% less TFA to your organic phase to compensate for the spectral shift[]. For example, use 0.1% TFA in Solvent A and 0.085% TFA in Solvent B[][3].

Q2: We switched to LC-MS to avoid UV issues, but now we have severe baseline noise and poor signal-to-noise (S/N). Why? Cause: While TFA is an excellent ion-pairing agent for UV, it severely suppresses ionization in positive electrospray ionization (ESI+) MS[4]. The TFA anion forms a strong, neutral complex with the protonated primary amine of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one in the gas phase, preventing it from reaching the mass analyzer[5]. Solution: Switch to 0.1% Formic Acid, which is highly volatile and MS-friendly[4]. If you lose too much retention, switch to a HILIC column using 10 mM Ammonium Acetate, which buffers the triazolone ring effectively without causing MS suppression[5].

Q3: The baseline shows regular, rhythmic pulsations. Is this related to my method? Cause: Yes. Because the analyte is highly hydrophilic, retaining it on a reversed-phase column requires a highly aqueous mobile phase (>95% water). Pumping nearly 100% water causes poor mixing with organic modifiers and can lead to check-valve cavitation, resulting in baseline ripples that are synchronous with the pump stroke[1]. Solution: Ensure rigorous vacuum degassing. If using a binary pump, premix 5% acetonitrile into your aqueous Solvent A to reduce the surface tension and improve check-valve performance.

Q4: I need strong ion-pairing for UV detection, but TFA is still giving me too much noise at 205 nm. Are there alternatives? Cause: TFA's UV cutoff is 210 nm[5], meaning at 205 nm, it absorbs heavily, amplifying any pump or mixing noise. Solution: Switch to Methanesulfonic Acid (MSA). MSA is a stronger acid than TFA, provides excellent ion-pairing for basic amines, and has a significantly lower UV cutoff of 195 nm[5]. Note: MSA is non-volatile and must never be used in LC-MS systems.

PART 3: Buffer Selection Matrix

The following table summarizes the quantitative optical and chemical properties of common additives and their specific suitability for analyzing 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one.

Additive / BufferConcentrationUV Cutoff (nm)MS CompatibleSuitability for Analyte
Trifluoroacetic Acid (TFA) 0.1% v/v210No (Suppression)Excellent for RP-UV. Requires A/B concentration balancing to prevent drift[].
Formic Acid 0.1% v/v210YesExcellent for LC-MS. Provides weaker ion-pairing for the primary amine[4].
Methanesulfonic Acid (MSA) 10 mM195No (Damages MS)Superior for low-UV RP-HPLC. Strong ion-pairing, highly transparent[5].
Ammonium Acetate 10 mM205YesIdeal for HILIC-MS. Buffers the triazolone ring effectively[5].
Phosphate Buffer (pH 2.5) 10 mM<200No (Precipitates)Excellent UV transparency. Destroys MS sources[4].

PART 4: Experimental Protocols

Protocol 1: Preparation of Absorbance-Balanced Mobile Phase (RP-UV)

This protocol creates a self-validating system to eliminate gradient drift caused by TFA spectral shifts.

  • Prepare Solvent A (Aqueous): Measure exactly 1000 mL of HPLC-grade water. Add 1.0 mL of MS-grade TFA. Mix thoroughly and sonicate for 10 minutes to degas.

  • Prepare Solvent B (Organic): Measure exactly 1000 mL of HPLC-grade Acetonitrile. Add exactly 0.85 mL of MS-grade TFA[]. Mix thoroughly.

  • System Priming: Purge both pump lines for 5 minutes at 5.0 mL/min to ensure all previous buffers are removed.

  • Validation Step: Run a blank gradient from 5% B to 95% B while monitoring the UV signal at 210 nm.

    • Success Criteria: The baseline drift should be < 5 mAU.

    • Adjustment: If the baseline drifts upwards, reduce the TFA in Solvent B to 0.080 mL[3]. If it drifts downwards, increase it to 0.090 mL.

Protocol 2: System Passivation and Flow Cell Cleaning

High-frequency noise at 210 nm is often caused by organic contaminants or basic matrix buildup in the UV flow cell.

  • Bypass the Column: Disconnect the analytical column and replace it with a zero-dead-volume stainless steel union.

  • Organic Flush: Flush the system (including the UV flow cell) with 100% Isopropanol for 30 minutes at 1.0 mL/min to dissolve lipophilic contaminants.

  • Acidic Passivation: Flush with 30% aqueous Phosphoric Acid for 30 minutes. This passivates the stainless steel capillaries and strips basic amine buildup from the flow cell windows.

  • Neutralization: Flush with HPLC-grade water for 60 minutes until the waste line effluent returns to a neutral pH.

  • Validation Step: Reconnect the column, equilibrate with mobile phase, and monitor the UV signal at 210 nm. A stable signal with peak-to-peak noise < 0.05 mAU confirms a clean optical path.

PART 5: References

1.[5] Element Lab Solutions. "Buffers and Eluent Additives for HPLC Method Development". URL: 2.[4] ACE HPLC. "A Guide to HPLC and LC-MS Buffer Selection". URL: 3. BOC Sciences. "FAQ Peptide Purification". URL: 4.[3] Agilent. "The LC Handbook". URL: 5. Fisher Scientific. "Intelligent UHPLC Pump Stroke Control - Ensures Sensitive Peptide Analysis by Ripple-Free Baseline in TFA Applications". URL: 6. Waters. "ACQUITY UPLC I-Class Solvent Considerations". URL:

Sources

Technical Support Center: Minimizing Oxidation of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the oxidative degradation of bifunctional intermediates. 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is a highly versatile building block in drug development, but its dual reactive sites—the primary aliphatic amine and the triazolone ring—make it exceptionally sensitive to oxidation.

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting steps to ensure the structural integrity of this compound throughout your synthetic workflows.

Mechanistic Overview of Oxidation Pathways

To prevent degradation, we must first understand the causality behind it. The compound possesses two distinct vulnerabilities:

  • The Primary Aliphatic Amine: The lone pair on the nitrogen is highly susceptible to single-electron transfer (SET). In the presence of ambient oxygen or trace transition metals, it forms a radical cation that quickly deprotonates to an alpha-amino radical, eventually leading to hydroxylamines, nitroso compounds, or oximes[1].

  • The 1,2,4-Triazol-3-one Ring: While more stable than the amine, the ring can undergo N-oxidation to form azoxy derivatives (N-oxides) when exposed to strong peroxides, or undergo complete ring cleavage under UV-catalyzed reactive oxygen species (ROS)[2].

OxidationPathways Substrate 5-(3-Aminopropyl)-1,2,4-triazol-3-one AmineOx Aliphatic Amine Oxidation (O2, Metal catalysts) Substrate->AmineOx Unprotected Amine RingOx Triazolone Ring Oxidation (Peroxides, ROS) Substrate->RingOx Harsh Oxidants Protection Amine Protection (e.g., Boc) + Inert Atmosphere Substrate->Protection Mitigation Strategy Hydroxylamine Hydroxylamine / Oxime AmineOx->Hydroxylamine Degradation NOxide N-Oxide / Ring Cleavage RingOx->NOxide Degradation Stable Stable Protected Intermediate Protection->Stable Controlled Synthesis

Figure 1: Oxidation pathways and mitigation strategy for 5-(3-Aminopropyl)-1,2,4-triazol-3-one.

Troubleshooting Guide: Identifying Oxidation Issues

If your yields are inexplicably low or your reaction mixtures are turning dark brown, compare your conditions against the quantitative data below to identify the likely degradation pathway.

Table 1: Comparative Oxidation Rates and Selectivity Under Various Conditions

ConditionTarget MoietyPrincipal DegradantConversion Rate (24h)Recommended Mitigation
Ambient Air, RT Primary AmineHydroxylamine / Oxime~15-20%Argon atmosphere / Degassing
m-CPBA / Peracids Primary AmineOxime (E/Z isomers)>90% (Rapid)Boc-protection prior to oxidation
Strong Oxidants (H₂O₂) Triazolone RingN-Oxide (Azoxy derivative)~60-80%Stoichiometric control of oxidants
UV / TiO₂ (Aqueous) Triazolone RingRing Cleavage (CO₂, NO₃⁻)100% (within 3h)Light exclusion (Amber vials)
Boc-Protected + Argon BothNone detected< 1%Standard Protocol (See Below)

Data synthesized from literature proxies on aliphatic amines[1] and triazolone derivatives[2].

Step-by-Step Methodologies for Oxidation Mitigation

To ensure a self-validating and robust workflow, implement the following protocols. The core strategy relies on sterically shielding the amine and withdrawing its electron density to raise its oxidation potential.

Workflow Step1 1. Degas Solvents (Freeze-Pump-Thaw) Step2 2. Boc Protection (Boc2O, Et3N, 0°C) Step1->Step2 Step3 3. Target Synthesis (Inert Atmosphere) Step2->Step3 Step4 4. Deprotection (TFA/DCM, Ar gas) Step3->Step4 Step5 5. Pure Product (Stored < -20°C) Step4->Step5

Figure 2: Step-by-step experimental workflow for minimizing oxidation during synthesis.

Protocol A: Freeze-Pump-Thaw Degassing (Solvent Preparation)

Dissolved oxygen is the primary initiator of radical cation formation. Sparging is often insufficient for sensitive amines; rigorous degassing is required.

  • Freezing: Submerge the solvent flask in a liquid nitrogen bath until completely frozen. Causality: Freezing locks the solvent matrix, preventing evaporation during the vacuum stage.

  • Pumping: Apply high vacuum ( 10−3 Torr) for 5 minutes. Causality: This evacuates the headspace, removing ambient oxygen and reactive gases.

  • Thawing: Isolate the vacuum and allow the solvent to thaw in a warm water bath. Causality: As the solvent melts, trapped dissolved oxygen bubbles out into the evacuated headspace.

  • Self-Validation Check: Repeat the cycle three times. The system is validated when no further gas bubbles are observed evolving from the solvent during the thawing phase.

Protocol B: Boc-Protection of the Primary Amine

  • Preparation: Dissolve 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (1.0 eq) in the degassed dichloromethane (DCM) under an argon atmosphere.

  • Base Addition: Add triethylamine (Et₃N, 1.5 eq) and cool the mixture to 0 °C. Causality: Et₃N neutralizes the HCl salt of the amine, freeing the lone pair for nucleophilic attack, while cooling suppresses exothermic side reactions.

  • Protection: Dropwise add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq). Stir for 2 hours, allowing it to warm to room temperature. Causality: The Boc group sterically shields the nitrogen and withdraws electron density via resonance. This significantly raises the oxidation potential of the amine, preventing SET oxidation.

  • Self-Validation Check: Take a 10 µL aliquot, quench with water, extract with EtOAc, and analyze via LC-MS. A successful protection will show a mass shift of +100 Da (from 142 to 242 m/z). The complete absence of the 142 m/z peak validates the protocol , allowing you to proceed safely to downstream synthesis.

Frequently Asked Questions (FAQs)

Q: My LC-MS shows a mass of [M+16]⁺ and [M+14]⁺ relative to my starting material. What happened? A: You are observing the classic signatures of aliphatic amine oxidation. The[M+16]⁺ peak corresponds to the formation of a hydroxylamine, while the [M+14]⁺ peak indicates further oxidation to a nitroso compound or an oxime[1]. This typically occurs if the reaction was exposed to air or trace transition metals during workup. Implement Protocol A (Degassing) to prevent this.

Q: Why does the reaction mixture turn dark brown when concentrated on the rotary evaporator? A: Unprotected aliphatic amines undergo auto-oxidation to form complex, highly conjugated polymeric mixtures, which are intensely colored. Rotary evaporators often introduce ambient air into the warm solvent matrix, accelerating this degradation. Always backfill your rotary evaporator with Argon or Nitrogen when working with the deprotected amine.

Q: Is the 1,2,4-triazol-3-one ring stable to standard oxidation conditions like Swern or Dess-Martin periodinane (DMP)? A: Generally, yes. The triazolone ring is relatively electron-deficient compared to the primary amine. However, under strong peracid conditions (e.g., m-CPBA), it can form an N-oxide at the azoxy moiety[2]. If your downstream synthesis requires harsh oxidants, ensure stoichiometric control and monitor the reaction closely via LC-MS to prevent ring oxidation.

References

  • Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives Source: Molecules (MDPI), 2023, 28(2), 471. URL:[Link]

  • m-CPBA Mediated Metal Free, Rapid Oxidation of Aliphatic Amines to Oximes Source: The Journal of Organic Chemistry (ACS Publications), 2016, 81(3), 781-786. URL:[Link]

  • 4,5-Dihydro-5,5-dimethyl-3H-1,2,4-triazol-3-one 1-Oxide Source: Acta Crystallographica Section C (IUCr Journals), 1995, 51(6), 1133-1135. URL:[Link]

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Validation & Comparative

A Comparative Guide to the Reactivity of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and Standard Alkyl Amines

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery and development, the strategic incorporation of amine functionalities is a cornerstone of molecular design. The reactivity of these amine groups is a critical parameter that dictates their suitability for various synthetic transformations and their behavior in biological systems. This guide provides an in-depth comparative analysis of the reactivity of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, a heterocyclic compound of increasing interest in medicinal chemistry, and standard primary alkyl amines, exemplified by propylamine.

This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the factors governing the nucleophilicity and basicity of these two classes of amines. By presenting theoretical principles alongside actionable experimental protocols, this guide aims to empower scientists to make informed decisions in their synthetic and medicinal chemistry endeavors.

Theoretical Framework: Understanding the Nuances of Amine Reactivity

The reactivity of an amine is primarily governed by the availability of the lone pair of electrons on the nitrogen atom. This availability is influenced by a combination of electronic and steric factors, which in turn dictate the amine's basicity (thermodynamic reactivity) and nucleophilicity (kinetic reactivity).

Electronic Effects: The Influence of Molecular Structure on Basicity

Basicity, quantified by the pKa of the conjugate acid, is a fundamental property that correlates with nucleophilicity. A higher pKa value indicates a stronger base, as the conjugate acid is less acidic and holds onto its proton more tightly.

  • Standard Alkyl Amines (Propylamine): Simple primary alkyl amines like propylamine are characterized by the presence of an electron-donating alkyl group. This alkyl group, through an inductive effect, pushes electron density towards the nitrogen atom, thereby increasing the electron density of the lone pair and making it more available for protonation. Consequently, propylamine is a relatively strong base, with a reported pKa of its conjugate acid around 10.71.[1]

  • 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one: In contrast, the aminopropyl side chain of this molecule is attached to a 1,2,4-triazol-3-one ring. This heterocyclic system is known to be electron-withdrawing due to the presence of multiple electronegative nitrogen atoms and the carbonyl group. This electron-withdrawing nature of the triazolone ring is expected to pull electron density away from the aminopropyl side chain via an inductive effect. This delocalization reduces the electron density on the terminal amino group, making its lone pair less available for protonation.

Steric Hindrance: A Determinant of Nucleophilicity

Nucleophilicity refers to the rate at which a nucleophile attacks an electrophilic center. While strongly correlated with basicity, nucleophilicity is also sensitive to steric hindrance around the nucleophilic atom. For the primary amino groups in both propylamine and 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, the steric environment is comparable, as both possess a terminal -CH2NH2 group. Therefore, in reactions where steric hindrance is a dominant factor, the differences in reactivity are expected to be less pronounced than those dictated by electronic effects.

Comparative Reactivity Profile: A Tabular Summary

The following table summarizes the key properties influencing the reactivity of propylamine and provides an expected profile for 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one.

PropertyPropylamine5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-oneRationale for Difference
Molecular Structure CH₃CH₂CH₂NH₂(See Figure 1)Presence of an electron-donating propyl group vs. an electron-withdrawing triazolone ring system.
pKa of Conjugate Acid ~10.71[1]Expected to be < 10.71The electron-withdrawing triazolone ring reduces the basicity of the aminopropyl side chain.
Relative Basicity HigherLowerThe electron-donating alkyl group in propylamine increases the electron density on the nitrogen, making it a stronger base.
Relative Nucleophilicity HigherLowerGenerally follows basicity trends; the more available lone pair on propylamine's nitrogen makes it a stronger nucleophile.

Figure 1: Molecular Structures

G cluster_0 Propylamine cluster_1 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one Propylamine CH₃CH₂CH₂NH₂ Triazolone Triazolone

Caption: Molecular structures of Propylamine and 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one.

Experimental Design for Comparative Reactivity Analysis

To empirically validate the theoretical differences in reactivity, a series of well-defined experiments can be conducted. The following protocols are designed to provide quantitative data on the relative reactivity of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and a standard alkyl amine like propylamine.

Experiment 1: Determination of pKa by Potentiometric Titration

Objective: To experimentally determine and compare the pKa of the conjugate acids of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and propylamine.

Methodology:

  • Solution Preparation: Prepare equimolar aqueous solutions (e.g., 0.1 M) of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and propylamine.

  • Titration Setup: Place a known volume of the amine solution in a beaker with a calibrated pH electrode and a magnetic stirrer.

  • Titration: Titrate the amine solution with a standardized solution of a strong acid (e.g., 0.1 M HCl), adding the titrant in small, precise increments.

  • Data Collection: Record the pH of the solution after each addition of the acid.

  • Data Analysis: Plot the pH versus the volume of HCl added. The pKa is the pH at the half-equivalence point, where half of the amine has been protonated.

Expected Outcome: The titration curve for 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one is expected to show a half-equivalence point at a lower pH compared to propylamine, confirming its lower basicity.

Experiment 2: Comparative Kinetic Study of N-Acylation by ¹H NMR Spectroscopy

Objective: To compare the rates of N-acylation of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one and propylamine with an acylating agent.

Methodology:

  • Reactant Preparation: Prepare solutions of known concentration of 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, propylamine, and an acylating agent (e.g., acetic anhydride) in a deuterated solvent (e.g., DMSO-d₆).

  • Reaction Monitoring:

    • In an NMR tube, mix the solution of one of the amines with the acylating agent at a controlled temperature.

    • Immediately acquire a series of ¹H NMR spectra at regular time intervals.

  • Data Analysis:

    • Identify characteristic proton signals for the reactant amine and the acylated product.

    • Integrate these signals at each time point to determine the concentration of the reactant and product as a function of time.

    • Plot the concentration of the product versus time and determine the initial reaction rate.

  • Comparison: Repeat the experiment under identical conditions with the other amine and compare the initial reaction rates.

Expected Outcome: The rate of formation of the acylated product is expected to be significantly faster for propylamine than for 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one, reflecting the higher nucleophilicity of propylamine.

Figure 2: Experimental Workflow for Comparative Kinetic Study

G cluster_0 Preparation cluster_1 Reaction & Monitoring cluster_2 Data Analysis cluster_3 Comparison A Prepare equimolar solutions of: - Propylamine - Aminopropyl-triazolone - Acetic Anhydride in DMSO-d6 B Mix Amine and Acetic Anhydride in NMR tube at T A->B C Acquire 1H NMR spectra at regular time intervals B->C t = 0 D Integrate reactant and product signals C->D E Plot [Product] vs. Time D->E F Determine Initial Reaction Rate (k) E->F G Compare k(propylamine) vs. k(aminopropyl-triazolone) F->G

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LC-MS/MS Method Validation for 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one Quantification: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly feature highly polar, low-molecular-weight molecules, analytical scientists face significant challenges in achieving robust quantification. 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (MW ~142 Da) is a prime example of this analytical hurdle. Featuring a basic primary amine (pKa ~9-10) and a highly polar triazolone ring, this compound defies traditional Reversed-Phase Liquid Chromatography (RP-LC) and simple extraction workflows.

This guide objectively compares standard approaches against optimized methodologies, providing a self-validating framework for the robust LC-MS/MS quantification of this complex analyte.

The Analytical Challenge: Why Standard Methods Fail

The physicochemical properties of 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one dictate its behavior in biological matrices. Small polar organic compounds like triazoles are notoriously difficult to retain and quantify at trace levels without specialized pre-concentration and chromatographic techniques[1].

When injected onto a standard C18 column, the highly hydrophilic nature of the molecule causes it to elute in the void volume. This co-elution with un-retained matrix components (e.g., endogenous salts, early-eluting phospholipids) leads to catastrophic ion suppression in the electrospray ionization (ESI) source, drastically reducing sensitivity and reproducibility.

Chromatographic Strategy: RP-LC vs. HILIC

To overcome void-volume elution, the chromatographic retention mechanism must be shifted from hydrophobic partitioning to hydrophilic interaction. While traditional C18 columns fail to retain highly polar analytes, Hydrophilic Interaction Liquid Chromatography (HILIC) and Porous Graphitic Carbon (PGC) provide orthogonal retention mechanisms suited for such molecules[2]. Recent advancements in monolithic columns based on 1-vinyl-1,2,4-triazole have further demonstrated the efficacy of combining HILIC and RP modes for comprehensive polar metabolomics[3].

For this specific analyte, a Zwitterionic HILIC column is superior. The mechanism relies on partitioning the analyte into a water-enriched layer immobilized on the stationary phase, supplemented by electrostatic interactions with the zwitterionic functional groups.

Table 1: Chromatographic Platform Comparison
Chromatographic PlatformRetention MechanismMatrix Effect (Ion Suppression)Peak Shape & EfficiencySuitability for Polar Triazoles
C18 (Reversed-Phase) Hydrophobic partitioningSevere (>80%)Poor (Fronting/Tailing)Not Recommended
Porous Graphitic Carbon Hydrophobic + Polar retentionModerate (30-50%)AcceptableAlternative
Zwitterionic HILIC Hydrophilic partitioning + ElectrostaticLow (<15%)Excellent (Sharp, Symmetrical)Highly Recommended

Sample Preparation: Overcoming Matrix Effects

Because the analyte is highly water-soluble, Liquid-Liquid Extraction (LLE) using organic solvents yields near-zero recovery. Conversely, simple Protein Precipitation (PPT) leaves high concentrations of phospholipids in the extract, which carry over into the HILIC system and cause severe matrix effects.

The optimal, self-validating choice is Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) . The causality is straightforward: the primary amine on the aminopropyl group can be protonated at a low pH, allowing it to bind strongly to the sulfonic acid groups of the MCX sorbent. This permits aggressive washing with 100% organic solvents to strip away phospholipids before eluting the pure analyte at a high pH.

Table 2: Sample Preparation Method Comparison
Sample Preparation MethodExtraction MechanismAbsolute Recovery (%)Phospholipid RemovalWorkflow Complexity
Protein Precipitation (PPT) Solvent denaturation85-95%Poor (High Suppression)Low
Liquid-Liquid Extraction (LLE) Partitioning into organic solvent<10% (Analyte is too polar)GoodModerate
Mixed-Mode Cation Exchange (MCX) Ion-exchange + Hydrophobic92-98%ExcellentHigh

Method Selection Logic

G A Analyte: 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (Highly Polar, Basic Amine) B LogP < 0 ? Check Polarity A->B C Standard Reversed-Phase (C18) (Poor Retention / Void Volume Elution) B->C No D HILIC or PGC Chromatography (Strong Retention & Good Peak Shape) B->D Yes E Sample Prep Selection D->E F Protein Precipitation (PPT) (High Matrix Suppression) E->F Low Selectivity G Mixed-Mode Cation Exchange (MCX) SPE (High Recovery, Low Matrix Effect) E->G High Selectivity H ICH M10 Validated LC-MS/MS Workflow G->H

Decision tree for LC-MS/MS method selection for highly polar triazole quantification.

Step-by-Step Experimental Protocol (Self-Validating System)

To ensure trustworthiness, this protocol incorporates a Stable-Isotope-Labeled Internal Standard (SIL-IS) to dynamically correct for any variations in extraction recovery or ionization efficiency.

Phase 1: MCX-SPE Extraction

  • Sample Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of SIL-IS (e.g., 13C3-labeled analog). Dilute with 100 µL of 2% Phosphoric acid (H₃PO₄). Causality: The acid disrupts protein binding and ensures the aminopropyl group is fully protonated (cationic) for optimal binding to the MCX sorbent.

  • Conditioning: Pass 1 mL Methanol (MeOH), followed by 1 mL 2% H₃PO₄ through the MCX cartridge.

  • Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

  • Wash 1 (Aqueous): Wash with 1 mL 2% Formic acid in water. Causality: Removes neutral and acidic endogenous interferences.

  • Wash 2 (Organic): Wash with 1 mL 100% MeOH. Causality: Strips away hydrophobic interferences, including ion-suppressing phospholipids. The analyte remains locked to the sorbent via ionic bonds.

  • Elution: Elute with 2 x 500 µL of 5% Ammonium Hydroxide (NH₄OH) in MeOH. Causality: The high pH deprotonates the amine, breaking the ionic interaction and releasing the analyte.

  • Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of N₂ at 40°C. Reconstitute in 100 µL of 90:10 Acetonitrile:Water containing 10 mM Ammonium Formate.

Phase 2: HILIC-MS/MS Analysis

  • Column: Zwitterionic HILIC (e.g., 2.1 x 100 mm, 1.7 µm) maintained at 40°C.

  • Mobile Phases:

    • A: 10 mM Ammonium Formate in Water (pH ~3.0)

    • B: Acetonitrile (0.1% Formic Acid)

  • Gradient: Start at 95% B. Hold for 1 min, then ramp to 50% B over 4 minutes to elute the polar analyte. Re-equilibrate at 95% B for 3 minutes.

  • Detection: Positive ESI mode (ESI+). Monitor specific MRM transitions for the protonated precursor [M+H]+ (m/z 143.1) to its dominant product ions.

Regulatory Compliance: ICH M10 Validation

All bioanalytical method validations must adhere strictly to the ICH M10 guidelines, ensuring accuracy, precision, selectivity, and stability across all clinical and nonclinical study samples[4].

A self-validating batch must include:

  • Calibration Curve: Minimum of 6 non-zero points covering the expected concentration range. Back-calculated concentrations must be within ±15% of the nominal value (±20% at the LLOQ).

  • Quality Control (QC) Samples: Prepared at four levels (LLOQ, Low, Mid, High) in replicates of five. Precision (CV%) must not exceed 15% (20% at LLOQ).

  • Matrix Effect Assessment: Evaluated using 6 independent lots of matrix. The IS-normalized matrix factor should have a CV of <15%, proving that the MCX-SPE method successfully mitigated phospholipid interference.

Sources

Structural and Synthetic Comparison: 5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one vs. Trazodone Intermediates

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the development of serotonin antagonist and reuptake inhibitors (SARIs) and related neuroactive therapeutics, the selection of the heterocyclic core dictates the entire downstream synthetic strategy. Trazodone, a widely prescribed SARI, relies on the bicyclic 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (TZP) core[1]. Conversely, 5-(3-aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (APDT) represents a monocyclic alternative featuring a pre-installed aliphatic amine[2].

This guide provides an objective, data-driven comparison of these two intermediates, analyzing their structural divergence, reactivity profiles, and the causality behind their respective experimental workflows.

Structural Divergence and Mechanistic Causality

The fundamental difference between APDT and TZP lies in their topological presentation of nucleophilic sites, which directly governs their role in drug synthesis.

  • TZP (The Trazodone Core): TZP is a bicyclic system where the triazolone ring is fused to a pyridine ring. The key reactive site is the N2 proton. Due to the electron-withdrawing nature of the adjacent carbonyl and the aromatic system, this proton is relatively acidic ( pKa​≈9−10 ). Consequently, TZP acts as a nucleophile only after deprotonation by a mild base, making it ideal for N -alkylation with electrophilic linkers like 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine[3].

  • APDT (The Monocyclic Scaffold): APDT is a monocyclic triazolone that already possesses a 3-carbon linker terminating in a primary aliphatic amine. The primary amine ( pKa​≈10.5 ) is highly nucleophilic at physiological or slightly basic pH. Instead of requiring alkylation at the ring nitrogen, APDT serves as a versatile building block for reductive amination or amide coupling, allowing researchers to build outward from the triazole core without risking N -alkylation side reactions[2].

Figure 1. Divergent reactivity profiles and downstream applications of APDT versus TZP.

Quantitative Data and Reaction Profiling

To objectively evaluate these intermediates, we must compare their physicochemical properties and the kinetic parameters of their standard coupling reactions.

Table 1: Structural & Physicochemical Comparison
Property5-(3-Aminopropyl)-2,3-dihydro-1H-1,2,4-triazol-3-one (APDT)1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one (TZP)
Core Structure Monocyclic 1,2,4-triazol-3-oneBicyclic triazolo-pyridine
Key Reactive Site Primary aliphatic amine (C5-linked)Acidic N2 secondary amine (Ring-bound)
Standard Role Nucleophile for electrophilic couplingNucleophile for N -alkylation
Molecular Weight 142.16 g/mol (Free base)135.13 g/mol
Typical Reaction Reductive amination, Amide formation N -alkylation via Phase Transfer Catalysis
Table 2: Kinetic & Reaction Condition Comparison
ParameterTZP N-Alkylation (Trazodone Synthesis)APDT Reductive Amination
Reagents 1-(3-chloropropyl)-mCPP, K₂CO₃, TBABAldehyde/Ketone, NaBH(OAc)₃, AcOH
Solvent Acetonitrile or TolueneDichloroethane (DCE) or Methanol
Temp / Time 80-100°C (Conventional) or MW (150°C, 5 min)Room Temp, 2-12 hours
Yield Profile 70-95% (Highly dependent on PTC)65-85% (Dependent on steric hindrance)

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By understanding the causality behind the reagent selection and workup phases, researchers can ensure high-fidelity synthesis.

Protocol A: Phase-Transfer Catalyzed N -Alkylation of TZP (Trazodone Synthesis)

Causality: The deprotonated TZP anion has notoriously poor solubility in organic solvents like toluene. Tetrabutylammonium bromide (TBAB) is employed as a Phase Transfer Catalyst (PTC) to ferry the TZP anion into the organic phase, drastically accelerating the nucleophilic attack on the alkyl halide[4]. Potassium carbonate (K₂CO₃) is chosen over stronger bases (like NaOH) to prevent the premature hydrolysis of the chloropropyl linker[3].

Step-by-Step Workflow:

  • Initiation: Suspend TZP (1.0 eq) and K₂CO₃ (2.5 eq) in anhydrous toluene. Stir at room temperature for 15 minutes to initiate deprotonation.

  • Catalysis & Coupling: Add TBAB (0.1 eq) followed by 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine (1.1 eq).

  • Thermal Activation: Heat the mixture to reflux (110°C) for 12-18 hours. Alternatively, subject the mixture to microwave irradiation (150°C, 100W) for 5-10 minutes[3].

  • Self-Validating Workup: Cool to room temperature and quench with distilled water.

    • Validation Check: Unreacted TZP remains water-soluble as a potassium salt and is partitioned into the aqueous layer. The organic layer will exclusively contain the highly lipophilic trazodone free base.

  • Isolation: Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Precipitate the HCl salt using ethereal HCl.

Protocol B: Chemoselective Reductive Amination of APDT

Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent because it is exceptionally mild. It selectively reduces the transient imine intermediate without risking the reduction of the triazolone carbonyl or causing ring-opening side reactions. A catalytic amount of acetic acid (AcOH) lowers the pH just enough to accelerate imine formation without fully protonating the primary amine.

Step-by-Step Workflow:

  • Imine Formation: Dissolve APDT free base (1.0 eq) and the target aldehyde/ketone (1.05 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.5 eq). Stir at room temperature for 2 hours.

  • Reduction: Portion-wise, add NaBH(OAc)₃ (1.5 eq) to the stirring solution. Maintain at room temperature for 6-12 hours.

  • Self-Validating Workup (Acid-Base Extraction): Quench the reaction with 1N NaOH to neutralize the acetic acid and destroy excess hydride. Extract with dichloromethane (DCM).

    • Validation Check: To isolate the product from neutral organic impurities, extract the DCM layer with 1N HCl. The secondary amine product will protonate and move to the aqueous layer. Discard the organic layer, basify the aqueous layer to pH 10 using NaOH, and back-extract with fresh DCM to yield the pure functionalized APDT analog.

  • Analysis: Confirm product mass via LC-MS (ESI+), looking for the [M+H]+ peak corresponding to the alkylated APDT derivative.

Figure 2. Decision matrix and workflow logic for synthesizing triazolone-based therapeutics.

References

  • [3] Microwave-Assisted Synthesis of Trazodone and Its Derivatives as New 5-HT1A Ligands: Binding and Docking Studies. PMC / National Institutes of Health.3

  • [1] The Role of 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one in Advanced Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. 1

  • [2] PubChemLite - 5-(3-aminopropyl)-2,3-dihydro-1h-1,2,4-triazol-3-one hydrochloride. Université du Luxembourg.2

  • [4] Synthesis 2-(3-halopropyl) [1,2,4] triazolo [4,3-a] pyridin-3 (2H) -one. ResearchGate. 4

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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